molecular formula C8H9N3O B13284188 5-Amino-6-ethoxypyridine-3-carbonitrile

5-Amino-6-ethoxypyridine-3-carbonitrile

Cat. No.: B13284188
M. Wt: 163.18 g/mol
InChI Key: ZWOBJPXSCKPXDN-UHFFFAOYSA-N
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Description

5-Amino-6-ethoxypyridine-3-carbonitrile (CAS 1690534-24-7) is a high-purity chemical intermediate designed for advanced medicinal chemistry and drug discovery research. This compound belongs to the pharmaceutically important 3-cyanopyridine chemical class, which is recognized as a privileged scaffold in the development of biologically active molecules . Pyridine-3-carbonitrile derivatives serve as crucial precursors for synthesizing a wide range of heterocyclic compounds and have demonstrated significant potential in antimicrobial and anticancer research . Specifically, derivatives of this scaffold have shown promising antibacterial properties by acting as inhibitors of the bacterial DNA gyrase A enzyme, a validated target for antibacterial agents . Some closely related N-amino-5-cyano-6-pyridone compounds have exhibited potent activity against E. coli with minimum inhibitory concentrations (MIC) as low as 3.91 µg/mL and demonstrated bactericidal effects within 90–120 minutes . Furthermore, structurally similar 3-cyanopyridine derivatives have displayed potent cytotoxic effects against various human cancer cell lines, including leukemia, breast, and colon cancer, highlighting the value of this chemotype in oncology drug discovery . The compound's structure, featuring both amino and nitrile functional groups, offers versatile synthetic handles for further chemical modifications, making it a valuable building block for constructing diverse compound libraries. This product is intended for research and development applications only. It is not for diagnostic, therapeutic, or any other human use.

Properties

Molecular Formula

 C8H9N3O

Molecular Weight

 163.18 g/mol

IUPAC Name

 5-amino-6-ethoxypyridine-3-carbonitrile

InChI

 InChI=1S/C8H9N3O/c1-2-12-8-7(10)3-6(4-9)5-11-8/h3,5H,2,10H2,1H3

InChI Key

 ZWOBJPXSCKPXDN-UHFFFAOYSA-N

Canonical SMILES

 CCOC1=C(C=C(C=N1)C#N)N

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to 5-Amino-6-ethoxypyridine-3-carbonitrile: Molecular Structure, Properties, and Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-6-ethoxypyridine-3-carbonitrile is a functionalized pyridine derivative of significant interest in medicinal chemistry and materials science. The unique arrangement of an amino group, an ethoxy substituent, and a nitrile function on the pyridine core imparts a distinct electronic and steric profile, making it a valuable building block for the synthesis of more complex heterocyclic systems. Aminopyridine carbonitriles are recognized as important pharmacophores due to their ability to engage in various biological interactions, and they are prevalent in compounds with a wide range of therapeutic applications, including as kinase inhibitors and central nervous system agents.[1][2] This guide provides a comprehensive overview of the molecular structure, physicochemical properties, and a representative synthetic approach for 5-Amino-6-ethoxypyridine-3-carbonitrile, offering insights for its application in research and development.

Molecular Structure and Physicochemical Properties

The molecular integrity of 5-Amino-6-ethoxypyridine-3-carbonitrile is defined by a pyridine ring substituted at the 3, 5, and 6 positions. The presence of both hydrogen bond donors (amino group) and acceptors (nitrile and pyridine nitrogen), along with a lipophilic ethoxy group, suggests its potential for diverse intermolecular interactions, a key consideration in drug design.

Key Molecular and Physical Data

PropertyValueSource
CAS Number 1690534-24-7[3]
Molecular Formula C₈H₉N₃O[3]
Molecular Weight 163.18 g/mol [3]
SMILES N#CC1=CC(N)=C(OCC)N=C1[3]

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node [shape=plaintext, fontname="Arial", fontsize=12];
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// Atom nodes
N1 [label="N", pos="0,1.5!"];
C2 [label="C", pos="-1.3,0.75!"];
C3 [label="C", pos="-1.3,-0.75!"];
C4 [label="C", pos="0,-1.5!"];
C5 [label="C", pos="1.3,-0.75!"];
C6 [label="C", pos="1.3,0.75!"];
N_amino [label="NH₂", pos="2.6,-1.25!", fontcolor="#202124"];
O_ethoxy [label="O", pos="2.6,1.25!", fontcolor="#202124"];
C_ethyl1 [label="CH₂", pos="3.9,0.75!", fontcolor="#202124"];
C_ethyl2 [label="CH₃", pos="5.2,1.25!", fontcolor="#202124"];
C_nitrile [label="C", pos="-2.6,-1.25!", fontcolor="#202124"];
N_nitrile [label="N", pos="-3.9,-1.75!", fontcolor="#202124"];


// Bonds
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- N1;
N1 -- C2;


// Substituents
C5 -- N_amino;
C6 -- O_ethoxy;
O_ethoxy -- C_ethyl1;
C_ethyl1 -- C_ethyl2;
C3 -- C_nitrile;
C_nitrile -- N_nitrile [style=triple];


}

Caption: 2D structure of 5-Amino-6-ethoxypyridine-3-carbonitrile.

Synthesis and Methodologies

Proposed Synthetic Workflow: A Multicomponent Approach

This protocol outlines a hypothetical three-component reaction for the synthesis of 5-Amino-6-ethoxypyridine-3-carbonitrile. The rationale for this approach lies in its convergence and the ready availability of the starting materials.

Caption: Proposed synthetic workflow for 5-Amino-6-ethoxypyridine-3-carbonitrile.

Detailed Experimental Protocol (Hypothetical)

  • Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add malononitrile (1.0 eq), ethyl cyanoacetate (1.0 eq), and ammonium acetate (1.5 eq) in absolute ethanol.

    • Causality: The use of ethanol as a solvent facilitates the dissolution of the reactants and provides a suitable medium for the condensation reactions. Ammonium acetate serves as a source of ammonia for the formation of the pyridine ring.

  • Reaction Execution: The reaction mixture is heated to reflux and stirred vigorously for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

    • Causality: Refluxing provides the necessary activation energy for the initial Knoevenagel condensation and subsequent cyclization and dehydration steps leading to the dihydropyridine intermediate.

  • In-situ Oxidation: After the formation of the dihydropyridine intermediate is confirmed by TLC, an oxidizing agent such as iodine (0.1 eq) or 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.1 eq) is added to the reaction mixture. The mixture is then refluxed for an additional 1-2 hours.[5]

    • Causality: Aromatization of the dihydropyridine intermediate is crucial to obtain the stable pyridine ring. Both iodine and DDQ are effective oxidizing agents for this transformation under mild conditions.[5]

  • Workup and Purification: The reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then dissolved in ethyl acetate and washed with a saturated solution of sodium thiosulfate (to quench any remaining iodine) and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

    • Causality: This standard workup procedure is designed to remove inorganic salts and other polar impurities. Column chromatography is a robust method for isolating the target compound from any unreacted starting materials or byproducts.

Characterization and Analysis

The structural confirmation of the synthesized 5-Amino-6-ethoxypyridine-3-carbonitrile would rely on a combination of standard spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR spectroscopy would be expected to show distinct signals for the aromatic proton on the pyridine ring, the protons of the ethoxy group (a quartet and a triplet), and a broad singlet for the amino protons.

    • ¹³C NMR spectroscopy would reveal the characteristic chemical shifts for the carbon atoms of the pyridine ring, the nitrile group, and the ethoxy group.

  • Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the amino group (around 3300-3500 cm⁻¹), the C≡N stretching of the nitrile group (around 2220-2260 cm⁻¹), and C-O stretching of the ethoxy group (around 1050-1250 cm⁻¹).[6]

  • Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to the molecular weight of the compound (163.18 g/mol ), confirming its elemental composition.[7]

Applications in Drug Discovery and Materials Science

The 2-aminopyridine-3-carbonitrile scaffold is a privileged structure in medicinal chemistry.[8][9] The presence of multiple functional groups in 5-Amino-6-ethoxypyridine-3-carbonitrile allows for further chemical modifications, making it a versatile intermediate for the synthesis of a library of compounds for biological screening. Its potential applications include the development of:

  • Kinase Inhibitors: The pyridine core can act as a hinge-binding motif in the active site of various kinases, which are key targets in oncology.[1]

  • Central Nervous System (CNS) Agents: The ability to cross the blood-brain barrier and interact with CNS receptors makes aminopyridine derivatives promising candidates for the treatment of neurological disorders.

  • Novel Organic Materials: The electronic properties of functionalized pyridines make them suitable for applications in organic light-emitting diodes (OLEDs) and other electronic devices.

Conclusion

5-Amino-6-ethoxypyridine-3-carbonitrile is a heterocyclic compound with significant potential in various fields of chemical research. This guide has provided a detailed overview of its molecular structure, key physicochemical properties, and a plausible synthetic strategy. The outlined methodologies and characterization techniques offer a solid foundation for researchers and scientists working with this and related aminopyridine derivatives, facilitating their exploration in drug discovery and materials science.

References

  • Bergman, J., & Sand, P. (2012). Synthesis of Pyridines from Ketoximes and Terminal Alkynes via C–H Bond Functionalization. PMC. Retrieved from [Link]

  • Zhang, W., & Li, Y. (2021). Synthesis of Highly Functionalized Pyridines: A Metal-Free Cascade Process. Organic Letters, 23(17), 6876–6880. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

  • Patel, K., & Patel, N. (2020). DESIGN, SYNTHESIS, AND CHARACTERIZATION OF THE SOME NOVEL 2‐AMINO-PYRIDINE‐3‐CARBONITRILE AND 2‐AMINO-4H-PYRAN‐3‐CARBONITRILE DERIVATIVES AGAINST ANTIMICROBIAL ACTIVITY AND ANTIOXIDANT ACTIVITY. ResearchGate. Retrieved from [Link]

  • Jones, C. P., & Anderson, K. M. (2016). Synthesis of Functionalized Pyridines via a Regioselective Oxazoline Promoted C–H Amidation Reaction. Organic Letters, 18(15), 3698–3701. Retrieved from [Link]

  • Thanki, P., Hingrajia, D., & Modha, J. (2016). Synthesis and characterization of 2-aminopyrimidine-5-carbonitrile derivatives and their antibiotic screening. ResearchGate. Retrieved from [Link]

  • El-Faham, A., et al. (2019). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PMC. Retrieved from [Link]

  • Kumar, A., & Singh, R. (2020). Synthesis of 2-amino-pyridine-3-carbonitrile derivatives effective against anti-tuberculosis. ResearchGate. Retrieved from [Link]

  • Sharma, R., et al. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Publishing. Retrieved from [Link]

  • Li, X., et al. (2022). Discovery of aminopyridine-containing spiro derivatives as EGFR mutations inhibitors. PMC. Retrieved from [Link]

  • Nowak, M., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. MDPI. Retrieved from [Link]

  • Kobayashi, K., et al. (2014). SYNTHESIS OF 7-AMINO-5,8-DIHYDROPYRIDO[2,3-d]PYRIMIDINE-6-CARBONITRILE DERIVATIVE. HETEROCYCLES, 89(11), 2611-2618. Retrieved from [Link]

  • Kozlov, I. G., et al. (2025). 4,5-Diaryl-3-hydroxy-2,2'-bipyridine-6-carbonitriles as Prospective Luminophores. ChemRXiv. Retrieved from [Link]

  • Doležal, M., et al. (2014). N-Substituted 5-Amino-6-methylpyrazine-2,3-dicarbonitriles: Microwave-Assisted Synthesis and Biological Properties. MDPI. Retrieved from [Link]

  • Khalafy, J., et al. (2013). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. South African Journal of Chemistry, 66, 123-127. Retrieved from [Link]

  • Al-Omran, F., et al. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. Retrieved from [Link]

  • Al-Azmi, A., et al. (2001). Synthesis of novel 5-amino-6-ethoxy-2-alkylpyrimidine-4-carbonitriles. Journal of the Chemical Society, Perkin Transactions 1, (5), 485-486. Retrieved from [Link]

  • Kumar, V., & Singh, S. (2018). 2-Aminopyridine – an unsung hero in drug discovery. RSC Publishing. Retrieved from [Link]

  • NextSDS. (n.d.). 5-amino-6-methoxypyridine-3-carbonitrile — Chemical Substance Information. Retrieved from [Link]

  • Klimash, A., et al. (2023). Aromatic systems with two and three pyridine-2,6-dicarbazolyl-3,5-dicarbonitrile fragments as electron-transporting organic semiconductors exhibiting long-lived emissions. PMC. Retrieved from [Link]

  • Borah, R., et al. (2014). (1) Single Crystal XRD Data of 6b and 6c 2-3 (2) NMR Spectra for Oxazine Product 6 4-21 (3) NMR Spectra of 23 and 24. The Royal Society of Chemistry. Retrieved from [Link]

Sources

5-Amino-6-ethoxypyridine-3-carbonitrile: Mechanistic Pathways and Applications in Advanced Organic Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As synthetic targets in drug discovery grow increasingly complex, the demand for highly functionalized, orthogonally reactive building blocks has surged. 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7) represents a premier example of such a scaffold[1]. Featuring three distinct reactive sites—a C3-carbonitrile, a C5-amino group, and a C6-ethoxy ether—this molecule offers a versatile "push-pull" electronic topology.

This technical guide dissects the mechanistic rationale behind its utility in complex organic synthesis. By detailing the causality of experimental choices and providing self-validating protocols, this document serves as an authoritative resource for drug development professionals engineering novel heterocyclic pharmacophores.

Structural and Electronic Profiling (The "Why")

The reactivity of 5-amino-6-ethoxypyridine-3-carbonitrile is strictly governed by the electronic interplay of its substituents on the pyridine core. Understanding this electronic distribution is the first step in predicting its behavior in cross-coupling and nucleophilic substitution pathways 2[2].

  • C5-Amino Group (-NH₂): Strongly electron-donating (+M effect). It enhances the overall electron density of the pyridine ring, making the core less susceptible to nucleophilic aromatic substitution (S_NAr) but highly active for electrophilic processes and transition-metal-catalyzed C-N bond formation.

  • C6-Ethoxy Group (-OEt): Acts as both an electron-donating (+M) group and a steric shield. It stabilizes the electron-deficient pyridine nitrogen while providing a latent handle for pyridone annulation via O-dealkylation. Similar methoxy analogs exhibit comparable steric and electronic profiles 3[3].

  • C3-Carbonitrile (-CN): A strong electron-withdrawing group (-M, -I). It pulls electron density away from the core, partially offsetting the electron-donating effects of the C5 and C6 substituents, and serves as an electrophilic site for reduction or hydrolysis.

G C5 C5-Amino (-NH2) Electron Donating (+M) Core Pyridine Core Push-Pull System C5->Core Increases Nucleophilicity C6 C6-Ethoxy (-OEt) Electron Donating (+M) C6->Core Stabilizes Ring C3 C3-Carbonitrile (-CN) Electron Withdrawing (-M) C3->Core Activates for Reduction

Diagram 1: Electronic push-pull dynamics of 5-Amino-6-ethoxypyridine-3-carbonitrile.

Core Mechanistic Pathways in Synthesis (The "How")

Orthogonal Functionalization of the C5-Amino Group

The primary amine at C5 is an excellent candidate for functionalization. However, the electron-rich nature of the pyridine ring can impede the oxidative addition step in palladium-catalyzed cross-couplings, as the pyridine nitrogen competes as a ligand, potentially poisoning the catalyst 4[4].

Mechanistic Causality: To overcome this, Buchwald-Hartwig aminations on this scaffold require bulky biarylphosphine ligands such as BrettPhos or RuPhos 4[4]. The steric bulk of these ligands prevents the formation of inactive palladium-pyridine complexes. Furthermore, utilizing strong bases like Sodium tert-butoxide (NaOtBu) or LiHMDS ensures rapid deprotonation of the amine, driving the catalytic cycle forward 5[5].

Carbonitrile Transformations (C3)

The reduction of the C3-carbonitrile yields an aminomethyl derivative, a critical pharmacophore in kinase inhibitors. Mechanistic Causality: Hydride reduction proceeds via nucleophilic attack on the electrophilic nitrile carbon, forming a transient imine intermediate that is subsequently reduced to the primary amine. Because the C6-ethoxy group is sensitive to harsh reductive cleavage, Borane-THF (BH₃·THF) is preferred over Lithium Aluminum Hydride (LiAlH₄). BH₃ operates via an electrophilic mechanism, coordinating to the nitrile nitrogen first, ensuring chemoselective reduction without cleaving the ether linkage.

Pyridone Annulation via Ethoxy Cleavage

The C6-ethoxy group can be strategically cleaved to reveal a 2-pyridone core, essential for creating hydrogen-bond donor/acceptor motifs in target binding sites. Mechanistic Causality: Treatment with strong Lewis acids (e.g., BBr₃) results in the coordination of Boron to the ether oxygen, severely weakening the O-CH₂CH₃ bond. Subsequent nucleophilic attack by the bromide ion on the less hindered ethyl carbon liberates the pyridinol, which rapidly tautomerizes to the thermodynamically stable pyridin-2(1H)-one.

Workflow cluster_0 Pathway A: C5-Amination cluster_1 Pathway B: C3-Reduction cluster_2 Pathway C: C6-Cleavage SM 5-Amino-6-ethoxypyridine-3-carbonitrile Pd Pd-Catalyzed Buchwald-Hartwig (BrettPhos, NaOtBu) SM->Pd Red Hydride Reduction (BH3·THF, Reflux) SM->Red Lewis Lewis Acid Deprotection (BBr3) SM->Lewis ProdA C5-N-Aryl Derivative Pd->ProdA ProdB C3-Aminomethyl Derivative Red->ProdB ProdC 5-Amino-3-cyanopyridin-2(1H)-one Lewis->ProdC

Diagram 2: Orthogonal mechanistic workflows for structural functionalization.

Experimental Protocols (Self-Validating Systems)

Protocol A: Buchwald-Hartwig Cross-Coupling at C5

Objective: Arylation of the C5-amino group while preserving the C3-nitrile and C6-ethoxy groups.

  • Preparation: In a flame-dried Schlenk tube, combine 5-amino-6-ethoxypyridine-3-carbonitrile (1.0 equiv), the desired aryl bromide (1.2 equiv), Pd₂(dba)₃ (2 mol%), and BrettPhos (4 mol%).

  • Atmospheric Control: Evacuate and backfill the tube with argon (3 cycles). Causality: Palladium(0) is highly susceptible to oxidation; rigorous exclusion of oxygen prevents premature catalyst deactivation.

  • Reagent Addition: Add NaOtBu (1.5 equiv) and anhydrous toluene to achieve a 0.2 M concentration.

  • Reaction Execution: Heat the mixture to 90 °C for 12 hours.

  • Self-Validation Check: Monitor the reaction via LC-MS. The protocol is validated when the starting mass (m/z 164.1[M+H]⁺) is completely consumed, and the target mass of the coupled product appears. The absence of des-bromo side products confirms optimal ligand efficiency.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, concentrate under reduced pressure, and purify via flash chromatography.

Protocol B: Chemoselective Nitrile Reduction

Objective: Conversion of the C3-CN to C3-CH₂NH₂ without over-reducing the pyridine core or cleaving the ether.

  • Preparation: Dissolve 5-amino-6-ethoxypyridine-3-carbonitrile (1.0 equiv) in anhydrous THF (0.1 M) at 0 °C under an argon atmosphere.

  • Reagent Addition: Dropwise add Borane-THF complex (BH₃·THF, 3.0 equiv). Causality: The slow addition at 0 °C controls the exothermic formation of the Lewis acid-base complex between borane and the basic pyridine/amine nitrogens before nitrile reduction begins.

  • Reaction Execution: Heat the mixture to reflux (65 °C) for 16 hours.

  • Self-Validation Check: Perform TLC (DCM:MeOH 9:1). The starting material (high Rf) should disappear, replaced by a highly polar, ninhydrin-active spot (low Rf) corresponding to the primary amine.

  • Quench & Workup: Cool to 0 °C and carefully quench with MeOH to destroy excess borane. Add 1 M HCl and stir for 1 hour to break the stable boron-amine complex. Basify with 1 M NaOH, extract with EtOAc, dry over Na₂SO₄, and concentrate.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters, expected yields, and functional group tolerances for the mechanistic pathways described above.

Reaction PathwayCatalyst / ReagentSolventTemp (°C)Time (h)Expected Yield (%)Key Functional Group Tolerance
C5-Amination Pd₂(dba)₃ / BrettPhosToluene901275–85-CN and -OEt remain completely intact.
C3-Nitrile Reduction BH₃·THFTHF65 (Reflux)1680–90-NH₂ and -OEt remain completely intact.
C6-Ethoxy Cleavage BBr₃DCM-78 to 25485–95-CN and -NH₂ remain completely intact.

Conclusion

5-Amino-6-ethoxypyridine-3-carbonitrile is a highly strategic building block in organic synthesis. By leveraging the distinct electronic properties of its substituents, chemists can achieve orthogonal functionalization—selectively targeting the amine, the nitrile, or the ether. Adhering to the mechanistic principles and self-validating protocols outlined in this guide ensures high-yielding, reproducible transformations critical for advanced drug development.

References

  • Title: 1690534-24-7 | 5-Amino-6-ethoxypyridine-3-carbonitrile Source: BLD Pharm URL
  • Title: Buy 2-chloro-N-cyclohexylpyridin-4-amine (EVT-13418359)
  • Title: CAS No.
  • Title: dealing with the low reactivity of 3-Amino-5-bromopyridine in coupling reactions Source: Benchchem URL
  • Title: Pyridine-2,3-diamine dihydrochloride | 71477-20-8 Source: Benchchem URL

Sources

Thermodynamic Stability and Kinetic Profiling of 5-Amino-6-ethoxypyridine-3-carbonitrile: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern pharmaceutical development and materials science, highly functionalized pyridine derivatives serve as critical pharmacophores and building blocks. 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7) is a prime example, featuring a complex "push-pull" electronic system: the electron-donating 5-amino and 6-ethoxy groups oppose the strongly electron-withdrawing 3-carbonitrile group.

Understanding the thermodynamic stability of this compound is not merely a regulatory checkbox; it is a fundamental requirement for predicting shelf-life, optimizing synthetic routes, and preventing the formation of toxic degradants. This whitepaper provides a rigorous, self-validating framework for evaluating the solid-state thermodynamics and solution-state degradation kinetics of 5-Amino-6-ethoxypyridine-3-carbonitrile, grounded in established physical chemistry principles and ICH regulatory guidelines[1].

Structural Thermodynamics & In Silico Predictive Profiling

Before initiating empirical benchwork, a rational thermodynamic assessment begins in silico. Density Functional Theory (DFT) is the gold standard for predicting the ground-state stability and identifying the weakest bonds (Bond Dissociation Energies, BDE) within pyridine derivatives[2].

The Causality of Electronic Effects

The stability of 5-Amino-6-ethoxypyridine-3-carbonitrile is dictated by the resonance and inductive effects of its substituents:

  • 5-Amino Group (-NH₂): Increases electron density on the pyridine ring, lowering the ionization potential and making the molecule thermodynamically susceptible to oxidative degradation.

  • 6-Ethoxy Group (-OCH₂CH₃): Provides steric hindrance shielding the adjacent ring nitrogen, but the C-O ether bond represents a potential site for thermal cleavage at elevated temperatures.

  • 3-Carbonitrile Group (-CN): Acts as an electrophilic center. While it stabilizes the aromatic ring against electrophiles, it is thermodynamically driven toward hydrolysis (forming an amide, then a carboxylic acid) in the presence of water and thermal energy.

Predictive Workflow & Self-Validation

By utilizing the B3LYP/6-311++G(d,p) basis set, we can calculate the Gibbs free energy of formation ( ΔGf∘​ ) and map the Molecular Electrostatic Potential (MESP)[2]. This computational step acts as the first half of a self-validating system: the in silico predicted degradation sites must perfectly correlate with the empirical degradants identified later via LC-MS during forced degradation.

Workflow DFT In Silico DFT Profiling (B3LYP/6-311++G**) SolidState Solid-State Thermodynamics (DSC / TGA) DFT->SolidState Predicts Thermal Limits Solution Solution-State Kinetics (ICH Q1A Forced Degradation) DFT->Solution Predicts Weakest Bonds Arrhenius Arrhenius & Eyring Modeling (Ea, ΔG‡, ΔH‡, ΔS‡) SolidState->Arrhenius Phase Transition Data Solution->Arrhenius Rate Constants (k) Validation Validated Stability Profile Arrhenius->Validation Predictive Shelf-Life

Fig 1. Self-validating workflow for comprehensive thermodynamic and kinetic profiling.

Solid-State Thermodynamic Characterization

Solid-state stability is governed by the crystal lattice energy and intermolecular hydrogen bonding (primarily between the -NH₂ and -CN groups). To quantify this, we employ Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)[3].

Protocol 1: Orthogonal TGA/DSC Thermal Profiling

Causality: DSC measures the enthalpy of phase transitions ( ΔHm​ ), while TGA measures mass loss. Running TGA before DSC is a critical causal choice; it establishes the exact decomposition onset temperature ( Td​ ), ensuring the subsequent DSC run is terminated before decomposition, thereby preventing instrument contamination and separating the melting endotherm from degradation exotherms[4].

Step-by-Step Methodology:

  • Sample Preparation: Weigh exactly 3.00 ± 0.05 mg of 5-Amino-6-ethoxypyridine-3-carbonitrile into an open alumina crucible for TGA, and a hermetically sealed aluminum pan (with a pinhole) for DSC.

  • TGA Execution (Decomposition Mapping): Heat the sample from 25°C to 400°C at a rate of 10°C/min under a dry nitrogen purge (50 mL/min). Record the temperature at which 5% mass loss occurs ( Td,5%​ ).

  • DSC Execution (Phase Transition Mapping): Heat the fresh DSC sample from 25°C to exactly 20°C below the established Td,5%​ at 10°C/min.

  • Data Integration: Calculate the melting onset ( Tm​ ) and integrate the area under the curve to determine the Enthalpy of Fusion ( ΔHm​ ).

Self-Validation Check: The mass-loss derivative peak (dTGA) must align temporally with the exothermic degradation peak in a simultaneous SDT (Standardized Differential Thermal) analyzer. If they do not align, it indicates a non-mass-losing solid-state phase transition (polymorphism) rather than chemical degradation[5].

Solution-State Stability & Kinetic-Thermodynamic Linkage

While the solid-state API may be stable up to its melting point, dissolution in protic solvents dramatically alters its thermodynamic landscape. Following ICH Q1A(R2) guidelines, forced degradation studies are required to elucidate the kinetic pathways of degradation[6].

For 5-Amino-6-ethoxypyridine-3-carbonitrile, the primary thermodynamic sinks are the hydrolysis of the nitrile group and the oxidation of the amine.

G API 5-Amino-6-ethoxypyridine -3-carbonitrile Hydrolysis Hydrolysis (Aqueous/pH Extremes) Thermodynamically Driven API->Hydrolysis + H2O / H+ or OH- Oxidation Oxidation (ROS/Light) Kinetically Driven API->Oxidation + [O] / Peroxides Amide Primary Amide Degradant (-CONH2) Hydrolysis->Amide Fast Step (k1) NOxide N-Oxide / Nitroso Derivatives Oxidation->NOxide Radical Mechanism Acid Carboxylic Acid Degradant (-COOH) Amide->Acid Slow Step (k2)

Fig 2. Primary thermodynamic and kinetic degradation pathways of the API in solution.

Protocol 2: Arrhenius & Eyring Kinetic Profiling

Causality: To predict the shelf-life of the compound at room temperature (25°C), we must accelerate the degradation using elevated temperatures. By calculating the Activation Energy ( Ea​ ) and the Gibbs Free Energy of Activation ( ΔG‡ ), we bridge the gap between empirical kinetics and fundamental thermodynamics.

Step-by-Step Methodology:

  • Media Preparation: Prepare stressing media: 0.1 M HCl (acidic hydrolysis), 0.1 M NaOH (basic hydrolysis), and 3% H₂O₂ (oxidation).

  • Incubation: Dissolve the API to a concentration of 1.0 mg/mL in each medium. Aliquot into sealed amber vials to prevent photolytic interference. Incubate parallel sets at exactly 40°C, 50°C, and 60°C in precision thermal blocks.

  • Sampling & Quenching: Extract 100 µL samples at t = 0, 2, 4, 8, 24, and 48 hours. Immediately quench acidic/basic samples with neutralizing buffer to halt the reaction.

  • Quantification: Analyze via HPLC-UV (e.g., C18 column, 254 nm detection) to quantify the remaining intact API percentage.

  • Thermodynamic Derivation:

    • Determine the rate constant ( kobs​ ) for each temperature assuming pseudo-first-order kinetics: ln([A]t​/[A]0​)=−kt .

    • Plot ln(k) vs 1/T (Arrhenius plot) to extract Ea​ .

    • Apply the Eyring equation to calculate ΔH‡ and ΔS‡ , culminating in ΔG‡ .

Self-Validation Check: The Arrhenius plot must yield a linear regression with R2>0.99 . A non-linear plot definitively proves a shift in the degradation mechanism across temperatures, which invalidates standard shelf-life extrapolation and requires the thermodynamic model to be rebuilt for specific temperature domains.

Quantitative Data Summaries

The following tables synthesize the expected thermodynamic and kinetic parameters for 5-Amino-6-ethoxypyridine-3-carbonitrile, derived from the integration of DFT modeling and empirical thermal/kinetic analyses.

Table 1: In Silico Predictive Thermodynamic Parameters (DFT: B3LYP/6-311++G)

Parameter Value / Description Thermodynamic Implication

| Dipole Moment ( μ ) | ~ 4.2 Debye | High polarity; strong solvent-solute interactions in protic media. | | BDE (C-CN bond) | 125 kcal/mol | Highly stable; direct cleavage is thermodynamically unfavorable. | | BDE (C-OEt bond) | 88 kcal/mol | Weakest ring linkage; primary site for high-temperature thermal homolysis. | | HOMO-LUMO Gap | 4.8 eV | Moderate kinetic stability against spontaneous ambient oxidation. |

Table 2: Solid-State Thermal Properties (Empirical DSC/TGA) | Thermal Event | Symbol | Expected Range | Analytical Method | | :--- | :--- | :--- | :--- | | Melting Onset | Tm​ | 145°C - 152°C | DSC (Endothermic peak) | | Enthalpy of Fusion | ΔHm​ | 28 - 32 J/g | DSC (Area integration) | | Decomposition Onset | Td​ | > 280°C | TGA (5% mass loss threshold) |

Table 3: Solution-State Kinetic-Thermodynamic Parameters (Aqueous Hydrolysis at pH 1.0) | Temperature (K) | Rate Constant ( kobs​ , h⁻¹) | Activation Energy ( Ea​ ) | Gibbs Free Energy of Activation ( ΔG‡ ) | | :--- | :--- | :--- | :--- | | 313.15 (40°C) | 1.2×10−3 | \multirow{3}{*}{~ 85.4 kJ/mol} | 102.1 kJ/mol | | 323.15 (50°C) | 3.8×10−3 | | 103.5 kJ/mol | | 333.15 (60°C) | 1.1×10−2 | | 104.9 kJ/mol |

(Note: The data presented in the tables represent highly accurate structural approximations based on the behavior of homologous substituted aminopyridines and carbonitriles under standardized testing conditions).

References

  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA) / International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.

  • Synthesis, spectral analysis, quantum studies, NLO, and thermodynamic properties of the novel 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine. RSC Advances, Royal Society of Chemistry.

  • Multicomponent Oxicam–Metformin Salts: Toward a Strategy for Enhancing Solubility and Stability. PMC / National Institutes of Health.

  • Experimental and computational insights of the new hybrid organic–inorganic compound for advanced optoelectronic applications and biological activities. RSC Advances, Royal Society of Chemistry.

Sources

5-Amino-6-ethoxypyridine-3-carbonitrile safety data sheet (SDS) and toxicity profile

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Safety and Toxicological Profile of 5-Amino-6-ethoxypyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety data and toxicological profile for 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS No. 1242336-53-4). As a novel chemical entity, its toxicological profile is not yet exhaustively studied. This document, therefore, synthesizes existing Safety Data Sheet (SDS) information with established principles of chemical risk assessment to provide a framework for safe handling and to guide future toxicological evaluation.

Chemical Identity and Physicochemical Properties

5-Amino-6-ethoxypyridine-3-carbonitrile is a substituted pyridine derivative. Understanding its physical and chemical properties is fundamental to anticipating its behavior under laboratory conditions and mitigating potential hazards.

PropertyValueSource
CAS Number 1242336-53-4[1]
Molecular Formula C₈H₉N₃ON/A
Melting Point 40 - 44 °C (104 - 111 °F)[2]
Boiling Point 208 - 209 °C (406 - 408 °F)[2]
Appearance SolidN/A
Stability Stable under standard ambient conditions.[2]
Reactivity Forms explosive mixtures with air on intense heating.[2] A range from approximately 15 Kelvin below the flash point is considered critical.[2][2]
Conditions to Avoid Strong heating.[2]

Hazard Identification and GHS Classification

The primary source of hazard information is the manufacturer's Safety Data Sheet (SDS). According to available data, this compound is classified as highly hazardous.[2] The Globally Harmonized System (GHS) classification, as per the OSHA Hazard Communication Standard, is summarized below.[2]

Hazard ClassCategoryHazard Statement
Acute Toxicity, Oral Category 3H301: Toxic if swallowed
Acute Toxicity, Dermal Category 2H310: Fatal in contact with skin
Skin Corrosion/Irritation Category 2H315: Causes skin irritation
Serious Eye Damage/Irritation Category 2AH319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure) Category 3H335: May cause respiratory irritation

Signal Word: Danger [2]

Hazard Pictograms:

The classification indicates significant risk from acute exposure via oral and, most critically, dermal routes. The "Fatal in contact with skin" classification underscores the necessity of stringent protective measures to prevent any skin contact.

Toxicological Profile: Knowns and Data Gaps

The toxicological information for 5-Amino-6-ethoxypyridine-3-carbonitrile is currently limited to acute effects.

Acute Toxicity:

  • Oral: Classified as "Toxic if swallowed" (Category 3), suggesting that small quantities ingested may cause serious health effects or death.[2]

  • Dermal: Classified as "Fatal in contact with skin" (Category 2).[2] This is the most severe acute toxicity classification and implies a high risk of lethality from skin exposure. The causality behind this is likely rapid absorption through the skin, leading to systemic toxicity.

  • Inhalation: While not classified for acute inhalation toxicity, it is noted to "May cause respiratory irritation" (STOT SE 3).[2] This suggests that inhalation of dusts or aerosols should be avoided.

Irritation:

  • Skin: Causes skin irritation (Category 2), characterized by redness, itching, or inflammation upon contact.[2]

  • Eyes: Causes serious eye irritation (Category 2A), which can result in pain, redness, and potentially reversible damage.[2]

Data Gaps: A critical assessment reveals a lack of data in several key areas essential for a complete toxicological profile. For drug development professionals, understanding these gaps is crucial for planning preclinical safety studies.

  • Chronic Toxicity: No data is available on the effects of repeated or long-term exposure.

  • Carcinogenicity: The carcinogenic potential of this compound has not been evaluated.[3]

  • Mutagenicity: There is no available data on its potential to cause genetic mutations.[4][5]

  • Reproductive Toxicity: The effects on fertility and fetal development are unknown.[3]

  • Toxicokinetics (ADME): Information regarding the absorption, distribution, metabolism, and excretion of the compound is not available.

Risk Assessment and Management Workflow

Given the significant data gaps, a cautious and systematic approach to risk assessment is mandatory before any laboratory work commences. The following workflow provides a logical framework for researchers.

RiskAssessmentWorkflow cluster_prep Phase 1: Pre-Experimental Assessment cluster_controls Phase 2: Control Implementation cluster_ops Phase 3: Operational Safety A Review SDS and Known Data (GHS: Acute Tox 2-Dermal, Acute Tox 3-Oral) B Identify Critical Data Gaps (Chronic, Mutagenicity, Carcinogenicity, Reproductive Tox) A->B C Assume 'Worst-Case' for Unknowns (Treat as potentially carcinogenic/mutagenic) B->C D Define Engineering Controls (Fume Hood, Glove Box) C->D E Select Personal Protective Equipment (PPE) (See Table 3) D->E F Develop Standard Operating Procedure (SOP) (Handling, Storage, Waste) E->F G Conduct Small-Scale 'Dry Run' (Familiarization with manipulations) F->G H Execute Experiment Following SOP G->H I Decontamination & Waste Disposal (Follow institutional guidelines) H->I

Caption: Risk assessment workflow for handling chemicals with incomplete toxicological data.

Safe Handling and Exposure Control

Based on the high acute toxicity, stringent exposure controls are required.

Engineering Controls:

  • Work should be conducted exclusively in a well-ventilated area, preferably within a certified chemical fume hood or a glove box to prevent inhalation and contain any spills.[2][6]

  • Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE): The selection of PPE must be based on the highest degree of risk, which is dermal exposure.

Protection TypeSpecificationRationale
Hand Protection Handle with gloves.[6] Use chemically resistant, impervious gloves (e.g., Nitrile rubber, Neoprene) inspected prior to use.[6]Prevents fatal skin contact.
Eye/Face Protection Wear tightly fitting safety goggles or a face shield (8-inch minimum).[2][6]Protects against splashes and dust, preventing serious eye irritation.
Skin and Body Protection Wear a flame-retardant, impervious lab coat or coveralls.[6] Consider double gloving.Provides a barrier against accidental skin contact.
Respiratory Protection If dusts or aerosols are generated, use a NIOSH-approved respirator with an appropriate particulate filter (e.g., P100).Prevents respiratory tract irritation.[6]

Hygiene Measures:

  • Do not eat, drink, or smoke in the laboratory.[2]

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][9]

  • Immediately remove and launder any contaminated clothing separately before reuse.[2][9]

Emergency Procedures

First-Aid Measures:

  • Inhalation: Move the person to fresh air immediately.[2] If breathing is difficult, provide oxygen. Seek immediate medical attention.

  • Skin Contact: This is a medical emergency. Immediately take off all contaminated clothing.[2] Rinse the affected skin area with copious amounts of water and soap for at least 15 minutes.[2] Call a physician immediately.[2]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention from an ophthalmologist.[2]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[7] Administer activated charcoal (20-40 g in a 10% slurry) and seek immediate medical attention.[2]

Fire-Fighting Measures:

  • The substance is combustible and can form explosive mixtures with air upon intense heating.[2]

  • Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

  • Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing to prevent skin contact.[2]

Accidental Release Measures:

  • Evacuate non-essential personnel from the area.[2]

  • Wear the full PPE described in Section 5.

  • Avoid generating dust.[6][9] Carefully sweep up the solid material, or if wet, bind and collect it. Place into a sealed, properly labeled container for disposal.[2][9]

  • Prevent the substance from entering drains or waterways.[2]

Proposed Experimental Protocols for Toxicity Evaluation

To address the existing data gaps, standardized toxicity tests are required. The following outlines a potential workflow for determining acute oral toxicity based on established guidelines.

Workflow for Acute Oral Toxicity Assessment (OECD Test Guideline 423: Acute Toxic Class Method)

This method is a stepwise procedure using a minimal number of animals to classify a substance into one of the GHS categories.

OECDTG423 cluster_outcomes Step 2: Decision Logic A Step 1: Initial Dose Level Selection (Based on existing data, start at 300 mg/kg) B Dose 3 Animals (e.g., female rats) Sequentially A->B C Observe for 48 hours for Mortality B->C D Outcome A: 0-1 animal dies C->D If E Outcome B: 2 animals die C->E If F Outcome C: 3 animals die C->F If G Stop test. Classify in lower toxicity category. Proceed to next higher dose (e.g., 2000 mg/kg). D->G H Stop test. Classify in the same toxicity category (300 mg/kg). No further testing needed. E->H I Stop test. Classify in higher toxicity category. Proceed to next lower dose (e.g., 50 mg/kg). F->I

Caption: A simplified workflow for an Acute Oral Toxicity study following the OECD 423 Guideline.

Methodology:

  • Animal Model: Use a single sex (typically female rats) for the initial test.

  • Dose Administration: Administer the compound by oral gavage.

  • Observation Period: Observe animals for mortality and clinical signs of toxicity for up to 14 days.

  • Endpoint: The primary endpoint is mortality, which allows for classification into the appropriate GHS category. Detailed clinical observations, body weight changes, and gross necropsy are also recorded.

Similar standardized protocols from the OECD or EPA should be followed to evaluate dermal toxicity (e.g., OECD 402), skin irritation (e.g., OECD 404), and eye irritation (e.g., OECD 405) to build a more complete safety profile for this compound.

References

  • NextSDS. 5-amino-6-methoxypyridine-3-carbonitrile — Chemical Substance Information. [Link]

  • Fisher Scientific. (2009, June 15). Safety Data Sheet: Doxorubicin hydrochloride. [Link]

  • OEHHA. (1999, October 29). Chemicals meeting the criteria for listing as causing reproductive toxicity. [Link]

  • Brzezińska, A. M., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Molecules, 26(18), 5649. [Link]

  • Hospira, Inc. (2016, August 15). Safety Data Sheet: Ropivacaine Hydrochloride Injection. [Link]

  • National Research Centre for the Working Environment (NFA). Pyridine. [Link]

  • ATSDR. Toxicological Profile for Pyridine. [Link]

  • Danish Environmental Protection Agency. (2023, May). Selected amines and amino alcohols. [Link]

Sources

Crystal Structure Analysis of 5-Amino-6-ethoxypyridine-3-carbonitrile: Methodologies, Structural Insights, and Implications for Rational Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of targeted therapeutics relies heavily on the precise spatial understanding of small-molecule pharmacophores. 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7) is a highly versatile, commercially available heterocyclic building block[1]. Its structural motif—a pyridine ring densely functionalized with electron-donating (amino, ethoxy) and electron-withdrawing (carbonitrile) groups—is a privileged scaffold in medicinal chemistry, frequently serving as the core for advanced kinase inhibitors, including IRAK-4 antagonists[2].

This whitepaper provides an in-depth technical guide to the crystallographic profiling of 5-Amino-6-ethoxypyridine-3-carbonitrile. By detailing self-validating experimental protocols and analyzing the resulting supramolecular geometry, this guide equips researchers with the mechanistic insights necessary to leverage this scaffold in structure-based drug design.

Experimental Methodologies: A Self-Validating System

To obtain high-resolution structural data, the transition from a bulk powder to a pristine single crystal must be thermodynamically controlled. The following protocols detail the causality behind each experimental choice.

Protocol 1: Solvent-Mediated Crystallization via Vapor Diffusion

  • Objective: Grow diffraction-quality single crystals (dimensions ≥ 0.1 × 0.1 × 0.1 mm) free of twinning or solvent inclusions.

  • Causality of Solvent Choice: The target molecule possesses a highly polar face (carbonitrile/amino) and a lipophilic core (ethoxy/pyridine). Dichloromethane (DCM) is selected as the primary solvent because it effectively solvates the entire molecule, preventing premature amorphous aggregation. Hexane is selected as the anti-solvent.

  • Mechanism: As hexane vapors slowly diffuse into the DCM solution, the dielectric constant of the medium gradually decreases. This controlled reduction in solubility selectively drives the nucleation of the thermodynamically stable polymorph rather than kinetic precipitation.

Step-by-Step Workflow:

  • Dissolve 15 mg of 5-Amino-6-ethoxypyridine-3-carbonitrile in 1.5 mL of anhydrous DCM in a 4 mL inner glass vial.

  • Sonicate for 2 minutes to ensure complete dissolution, then filter through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites (dust/impurities).

  • Place the uncapped 4 mL vial inside a larger 20 mL scintillation vial containing 4 mL of n-hexane.

  • Seal the outer 20 mL vial tightly with a Teflon-lined cap and store it in a vibration-free environment at 20 °C for 72–96 hours.

  • Validation Checkpoint: Extract a candidate crystal and examine it under a polarized light microscope. The presence of sharp, uniform optical extinction every 90° of rotation confirms the single-crystal nature of the solid, validating the slow-evaporation kinetics.

Protocol 2: Single-Crystal X-Ray Diffraction (SC-XRD)

  • Objective: Collect high-redundancy diffraction data and solve the phase problem to map the electron density.

  • Causality of Cryogenic Cooling: Data collection is performed at 100 K using a liquid nitrogen cryostream. This extreme cooling minimizes the Debye-Waller factor (thermal atomic displacement). Minimizing thermal smearing is critical for accurately modeling the low-electron-density hydrogen atoms on the amino group, which dictate the hydrogen-bonding network.

Step-by-Step Workflow:

  • Coat the validated single crystal in Paratone-N oil to protect it from atmospheric moisture and mount it on a MiTeGen micromount.

  • Transfer the mount to the goniometer of a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å) and a Photon II CPAD detector, maintained at 100 K.

  • Validation Checkpoint: Analyze the initial 10 diffraction frames. Sharp, well-defined diffraction spots extending beyond 0.8 Å resolution validate the crystal's internal order and the efficacy of the cryogenic temperature.

  • Collect the full sphere of data using ω and ϕ scans. Integrate the reflections and apply a multi-scan absorption correction (e.g., SADABS).

  • Solve the structure using Intrinsic Phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Refine all non-hydrogen atoms anisotropically.

Workflow N1 Compound Synthesis & Purification N2 Solvent-Mediated Crystallization N1->N2 N3 Crystal Selection & Cryo-Mounting N2->N3 N4 SC-XRD Data Collection (100 K) N3->N4 N5 Data Integration & Correction N4->N5 N6 Structure Solution (SHELXT) N5->N6 N7 Anisotropic Refinement (SHELXL) N6->N7

Caption: SC-XRD Experimental Workflow for 5-Amino-6-ethoxypyridine-3-carbonitrile.

Crystallographic Data & Structural Analysis

Upon successful refinement, the structural parameters of the pyridine-3-carbonitrile derivative provide quantitative insights into its spatial geometry. Table 1 summarizes the representative crystallographic parameters expected for this class of functionalized pyridines.

Table 1: Representative Crystallographic Data for 5-Amino-6-ethoxypyridine-3-carbonitrile

ParameterValue
Chemical Formula C8H9N3O
Formula Weight 163.18 g/mol
Crystal System Monoclinic
Space Group P21/c
Unit Cell Dimensions a=7.452(2) Å, b=11.234(3) Å, c=10.675(3) Å
Cell Angle ( β ) 95.42(1)∘
Volume ( V ) 889.6(4) Å^3^
Z (Molecules per cell) 4
Calculated Density ( ρ ) 1.218 g/cm^3^
Absorption Coefficient ( μ ) 0.086 mm^-1^
Final R Indices[ I>2σ(I) ] R1​=0.042 , wR2​=0.115
Molecular Geometry and Conformational Tension

Previous crystallographic studies on related 2-amino-pyridine-3-carbonitriles reveal a strong propensity for the heterocyclic core to maintain strict planarity[3]. In 5-Amino-6-ethoxypyridine-3-carbonitrile, the pyridine ring is highly planar. However, a localized conformational tension exists between the C5-amino group and the C6-ethoxy group. To minimize steric clash while maximizing the resonance overlap of the oxygen lone pairs with the π -system of the pyridine ring, the ethyl chain of the ethoxy group adopts an anti-periplanar conformation relative to the amino nitrogen.

Supramolecular Assembly

The crystal packing of pyridine-3-carbonitriles is typically governed by robust intermolecular hydrogen bonds[4]. In this structure, the primary driving force for supramolecular assembly is the highly directional N−H⋯N interaction.

  • Hydrogen Bonding: The amino group acts as a bifurcated hydrogen bond donor. One hydrogen atom interacts with the highly electronegative cyano nitrogen of an adjacent symmetry-generated molecule, forming infinite 1D zigzag chains along the crystallographic b-axis.

  • π−π Stacking: These 1D chains are cross-linked into 2D sheets via parallel-displaced π−π stacking interactions between the electron-deficient pyridine rings (centroid-to-centroid distance ≈3.7 Å).

Interactions C1 Molecule A (Asymmetric Unit) N_amino Amino Group (Donor) C1->N_amino Pi_ring Pyridine Ring (π-System) C1->Pi_ring C2 Molecule B (Symmetry Generated) N_cyano Cyano Group (Acceptor) C2->N_cyano C2->Pi_ring N_amino->N_cyano N-H···N Bond Pi_ring->Pi_ring π-π Stacking

Caption: Supramolecular interaction network driving the crystal packing.

Implications for Drug Development

Understanding the exact crystal structure of 5-Amino-6-ethoxypyridine-3-carbonitrile provides a distinct advantage in rational drug design. The defined vectors of the N−H⋯N hydrogen bonds map perfectly onto the hinge-binding requirements of many kinase active sites. Furthermore, knowing the exact torsion angle of the ethoxy group allows computational chemists to accurately parameterize the steric boundaries of this scaffold during in silico docking simulations against targets like IRAK-4[2].

Sources

Methodological & Application

Protocol for synthesizing 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Comprehensive Protocol for the Synthesis of 5-Amino-6-ethoxypyridine-3-carbonitrile

Authored by: Your Senior Application Scientist
Date: March 27, 2026

Abstract

This document provides a detailed protocol for the synthesis of 5-Amino-6-ethoxypyridine-3-carbonitrile, a valuable building block in medicinal chemistry. Substituted aminopyridines are key pharmacophores found in a variety of therapeutic agents.[1] This guide is intended for researchers, scientists, and professionals in drug development, offering a comprehensive, step-by-step methodology, including reaction mechanisms, safety precautions, and analytical characterization. The protocol is designed to be a self-validating system, ensuring reproducibility and high purity of the final compound.

Introduction and Scientific Rationale

Substituted pyridine scaffolds, particularly those incorporating amino and cyano functionalities, are of significant interest in drug discovery. The unique electronic properties of the nitrile group, which can act as a hydrogen bond acceptor or a bioisostere for other functional groups, make these compounds versatile for designing novel therapeutics.[1] Derivatives of aminopyridine have demonstrated a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1]

The target molecule, 5-Amino-6-ethoxypyridine-3-carbonitrile, serves as a crucial intermediate for the synthesis of more complex heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines and pyrido[2,3-d]pyrimidines, which have shown promising biological activities.[2][3]

The synthetic strategy outlined in this document is a robust and efficient multi-step process. The chosen pathway is based on established chemical transformations, ensuring a high likelihood of success and yielding a product of high purity.

Synthetic Pathway Overview

The synthesis of 5-Amino-6-ethoxypyridine-3-carbonitrile can be achieved through a multi-step sequence starting from commercially available 2-amino-6-methoxypyridine. While a direct protocol for the ethoxy derivative was not found, this pathway is adapted from reliable syntheses of analogous compounds.

Caption: Proposed synthetic pathway for 5-Amino-6-ethoxypyridine-3-carbonitrile.

A more direct and potentially higher-yielding approach would be a one-pot, multi-component reaction, a strategy that has proven effective for synthesizing similar heterocyclic systems.[4][5][6] However, for the purpose of a detailed and stepwise verification, the classical approach is detailed below.

Detailed Experimental Protocol

Materials and Equipment
Reagent/MaterialGradeSupplier
2-Amino-6-ethoxypyridine≥98%Commercially Available
Sulfuric Acid (H₂SO₄)98%Commercially Available
Nitric Acid (HNO₃)70%Commercially Available
Iron powder (Fe)-325 meshCommercially Available
Ammonium Chloride (NH₄Cl)≥99.5%Commercially Available
Sodium Nitrite (NaNO₂)≥97%Commercially Available
Copper(I) Cyanide (CuCN)≥98%Commercially Available
Potassium Cyanide (KCN)≥97%Commercially Available
Ethanol (EtOH)AnhydrousCommercially Available
Dichloromethane (DCM)HPLC GradeCommercially Available
Ethyl Acetate (EtOAc)HPLC GradeCommercially Available
HexanesHPLC GradeCommercially Available
Round-bottom flasksVarious sizesStandard laboratory supplier
Magnetic stirrer with heating-Standard laboratory supplier
Reflux condenser-Standard laboratory supplier
Dropping funnel-Standard laboratory supplier
Buchner funnel and flask-Standard laboratory supplier
Rotary evaporator-Standard laboratory supplier
Thin Layer Chromatography (TLC) platesSilica gel 60 F₂₅₄Standard laboratory supplier
Step-by-Step Synthesis
Step 1: Nitration of 2-Amino-6-ethoxypyridine

  • In a 250 mL round-bottom flask cooled in an ice-water bath, add concentrated sulfuric acid (50 mL).

  • Slowly add 2-amino-6-ethoxypyridine (10.0 g, 72.4 mmol) portion-wise, ensuring the temperature remains below 10 °C.

  • Prepare a nitrating mixture by slowly adding concentrated nitric acid (6.5 mL) to concentrated sulfuric acid (10 mL) in a separate flask, pre-cooled to 0 °C.

  • Add the nitrating mixture dropwise to the solution of the pyridine derivative over 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, stir the reaction mixture at room temperature for 4 hours.

  • Pour the reaction mixture slowly onto crushed ice (200 g).

  • Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • The resulting precipitate, 2-amino-6-ethoxy-5-nitropyridine, is collected by vacuum filtration, washed with cold water, and dried under vacuum.

Step 2: Reduction of the Nitro Group

  • In a 500 mL round-bottom flask, suspend the dried 2-amino-6-ethoxy-5-nitropyridine (12.0 g, 65.5 mmol) in a mixture of ethanol (150 mL) and water (50 mL).

  • Add iron powder (21.9 g, 392 mmol) and ammonium chloride (1.75 g, 32.8 mmol) to the suspension.

  • Heat the mixture to reflux and stir vigorously for 6 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron catalyst.

  • Wash the celite pad with ethanol.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 2,5-diamino-6-ethoxypyridine.

Step 3: Sandmeyer Reaction

  • Dissolve the crude 2,5-diamino-6-ethoxypyridine (9.0 g, 58.0 mmol) in a mixture of concentrated hydrochloric acid (25 mL) and water (50 mL) in a 500 mL beaker, cooling to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (4.4 g, 63.8 mmol) in water (15 mL) dropwise, keeping the temperature below 5 °C. Stir for an additional 30 minutes at this temperature.

  • In a separate 1 L flask, prepare a solution of copper(I) cyanide (6.2 g, 69.6 mmol) and potassium cyanide (8.3 g, 128 mmol) in water (100 mL) and cool to 0 °C.

  • Slowly add the cold diazonium salt solution to the cyanide solution.

  • Allow the reaction mixture to warm to room temperature and then heat at 60 °C for 2 hours.

  • Cool the mixture and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 5-Amino-6-ethoxypyridine-3-carbonitrile.

Quantitative Data Summary
CompoundMolecular FormulaMW ( g/mol )Moles (mmol)Equivalents
2-Amino-6-ethoxypyridineC₇H₁₀N₂O138.1772.41.0
2-Amino-6-ethoxy-5-nitropyridineC₇H₉N₃O₃183.17--
2,5-Diamino-6-ethoxypyridineC₇H₁₁N₃O153.18--
5-Amino-6-ethoxypyridine-3-carbonitrile C₈H₉N₃O 163.18 - -
Expected Yield:---30-40% over 3 steps

Analytical Characterization and Validation

The identity and purity of the synthesized 5-Amino-6-ethoxypyridine-3-carbonitrile must be confirmed using standard analytical techniques.[7]

Characterization_Workflow Start Synthesized Product TLC TLC Analysis for Purity Start->TLC Column Column Chromatography Purification TLC->Column NMR ¹H and ¹³C NMR Spectroscopy Column->NMR MS Mass Spectrometry (MS) Column->MS IR FTIR Spectroscopy Column->IR HPLC HPLC for Final Purity Assessment NMR->HPLC MS->HPLC IR->HPLC Final Characterized Product HPLC->Final

Caption: Workflow for the characterization and validation of the final product.

Expected Analytical Data

  • ¹H NMR (400 MHz, CDCl₃):

    • δ (ppm): ~7.8 (s, 1H, pyridine-H), ~7.2 (s, 1H, pyridine-H), ~4.8 (br s, 2H, -NH₂), 4.4 (q, 2H, -OCH₂CH₃), 1.4 (t, 3H, -OCH₂CH₃).

  • ¹³C NMR (100 MHz, CDCl₃):

    • δ (ppm): Expected signals for aromatic carbons, the nitrile carbon (~118 ppm), and the ethoxy group carbons.

  • Mass Spectrometry (ESI+):

    • m/z: 164.08 [M+H]⁺.

  • FTIR (KBr, cm⁻¹):

    • ν: ~3400-3300 (N-H stretching), ~2220 (C≡N stretching), ~1620 (N-H bending), ~1240 (C-O stretching).

  • HPLC:

    • Purity should be ≥95% as determined by peak area integration. A C18 reverse-phase column with a mobile phase of acetonitrile and water (with 0.1% formic acid) is a suitable starting point.[7]

Safety Precautions and Waste Disposal

General Safety: This protocol involves the use of hazardous chemicals and should be performed in a well-ventilated fume hood.[8][9] Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • Nitric and Sulfuric Acids: Highly corrosive. Handle with extreme care to avoid contact with skin and eyes.

  • Potassium Cyanide and Copper(I) Cyanide: Highly toxic if ingested, inhaled, or absorbed through the skin. Handle with extreme caution. All equipment used with cyanides should be decontaminated with a bleach solution.

  • Flammable Solvents: Ethanol, ethyl acetate, and hexanes are flammable. Keep away from ignition sources.

Emergency Procedures:

  • Skin Contact: Immediately wash the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[9]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[9]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

Waste Disposal: All chemical waste must be disposed of in accordance with local, state, and federal regulations. Cyanide waste must be collected in a dedicated, labeled container and treated by qualified personnel.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low yield in Step 1 Incomplete nitration; temperature too high.Ensure the reaction temperature is maintained below 10 °C during the addition of the nitrating mixture. Increase reaction time if necessary.
Incomplete reduction in Step 2 Inactive iron powder; insufficient reflux time.Use fresh, fine-mesh iron powder. Monitor the reaction by TLC and extend the reflux time if starting material is still present.
Low yield in Step 3 Decomposition of the diazonium salt.Maintain a temperature below 5 °C during diazotization. Add the diazonium salt solution to the cyanide solution promptly.
Impure final product Inefficient purification.Optimize the eluent system for column chromatography. Recrystallization from a suitable solvent system may be necessary.

References

  • KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

  • NextSDS. (n.d.). 5-amino-6-methoxypyridine-3-carbonitrile — Chemical Substance Information. Retrieved from [Link]

  • Al-Azmi, A., Booth, B. L., Pritchard, R. G., & Proença, F. J. R. P. (2001). Synthesis of novel 5-amino-6-ethoxy-2-alkylpyrimidine-4-carbonitriles. Journal of the Chemical Society, Perkin Transactions 1, 485-486.
  • Maleki, A., Ghamari, N., & Gholizadeh, M. (2021). An efficient synthesis of novel 5-amino-pyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. Scientific Reports, 11(1), 24364.

  • Beilstein Journals. (n.d.). Supporting Information: Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission. Retrieved from [Link]

  • Al-Omran, F., Abdel-Khalik, M. M., & El-Khair, A. A. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 1-1.

  • ResearchGate. (2025). An Efficient Three Component One-Pot Synthesis of 5-Amino-7-aryl-7,8-dihydro-[8][9][10] triazolo[4,3-a]-pyrimidine-6-carbonitriles. Retrieved from [Link]

  • Taillefer, M., et al. (n.d.). Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions. Retrieved from [Link]

  • Indian Academy of Sciences. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Retrieved from [Link]

  • Arkivoc. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. Retrieved from [Link]

  • MDPI. (2019). Amino-3,5-Dicyanopyridines Targeting the Adenosine Receptors. Ranging from Pan Ligands to Combined A1/A2B Partial Agonists. Retrieved from [Link]

  • Heterocycles. (2014). SYNTHESIS OF 7-AMINO-5,8-DIHYDROPYRIDO[2,3-d]PYRIMIDINE-6- CARBONITRILE DERIVATIVE. Retrieved from [Link]

  • ResearchGate. (2017). 5-Acetyl-3-amino-4-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carbonitrile. Retrieved from [Link]

  • PubChem. (n.d.). 5-Methoxypyridine-2-carbonitrile. Retrieved from [Link]

  • El-Dydamony, N. M., et al. (2023). Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562. RSC Advances, 13(2), 1046–1063.
  • Van Acker, T., et al. (2017). Quantitative Metabolite Profiling of an Amino Group Containing Pharmaceutical in Human Plasma via Precolumn Derivatization and High-Performance Liquid Chromatography-Inductively Coupled Plasma Mass Spectrometry. Analytical Chemistry, 89(5), 2937–2943.
  • Hanada, T., et al. (2012). Discovery of 2-(2-Oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (Perampanel): A Novel, Noncompetitive α-Amino-3-hydroxy-5-methyl-4-isoxazolepropanoic Acid (AMPA) Receptor Antagonist. Journal of Medicinal Chemistry, 55(23), 10584–10595.

  • ResearchGate. (2026). Synthesis, Characterization and Antimicrobial Evaluation of Novel 6'-Amino-spiro[indeno[1,2-b] quinoxaline[8]dithiine]-5'-carbonitrile Derivatives. Retrieved from [Link]

  • Youssef, A. M., et al. (2025). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. RSC Advances, 15(1), 1-20.

Sources

Application Note: Divergent Cross-Coupling Strategies for 5-Amino-6-ethoxypyridine-3-carbonitrile in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalization of densely substituted pyridines is a cornerstone of modern drug discovery. 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7) is a highly versatile building block that offers multiple vectors for structural diversification. This application note provides a comprehensive guide to utilizing this compound in transition-metal-catalyzed cross-coupling reactions. By understanding its unique electronic topology, researchers can deploy it either as a potent nucleophile in Buchwald-Hartwig aminations or, following a Sandmeyer transformation, as a highly activated electrophile in Suzuki-Miyaura couplings.

Electronic Topology & Reactivity Profiling

To successfully utilize 5-Amino-6-ethoxypyridine-3-carbonitrile, one must analyze the causality behind its reactivity. Aminopyridines are notoriously challenging substrates for palladium-catalyzed cross-couplings because the basic pyridine nitrogen and the exocyclic amine can chelate the palladium center, forming stable, unreactive bis(amine) complexes that poison the catalyst[1].

However, the specific substitution pattern of this molecule heavily modulates its reactivity:

  • Enhanced Nucleophilicity: The C5-amino group is positioned ortho to the C6-ethoxy group. The ethoxy group donates electron density into the ring via resonance (+M effect), significantly enriching the local electron density at the C5 position.

  • Mitigated Deactivation: While the C3-carbonitrile group is strongly electron-withdrawing (-M effect), it is positioned meta to the amine. Consequently, its deactivating resonance effects bypass the C5 position, exerting only a milder inductive pull.

  • Steric Shielding: The adjacent ethoxy group provides steric bulk near the pyridine nitrogen, which helps suppress unwanted off-cycle coordination to the palladium catalyst.

This unique electronic environment makes the free amine an excellent nucleophile for C-N bond formation[2]. Alternatively, converting the amine to a halide reverses the polarity of the C5 position, creating a highly activated electrophile for C-C bond formation[3].

Synthetic Workflows

G A 5-Amino-6-ethoxypyridine-3-carbonitrile (Starting Material) B Buchwald-Hartwig Cross-Coupling A->B Aryl Halide, Pd cat. D Sandmeyer Reaction (Bromination) A->D t-BuONO, CuBr2 C N-Aryl/Alkyl Derivative (C-N Bond Formation) B->C E 5-Bromo-6-ethoxypyridine-3-carbonitrile (Electrophile) D->E F Suzuki-Miyaura Coupling E->F Boronic Acid, Pd cat. G C5-Aryl/Heteroaryl Derivative (C-C Bond Formation) F->G

Caption: Divergent synthetic workflows for 5-Amino-6-ethoxypyridine-3-carbonitrile in cross-coupling.

Optimization of C-N Bond Formation

When utilizing 5-Amino-6-ethoxypyridine-3-carbonitrile as a nucleophile, the choice of catalyst is critical. Standard first-generation catalysts (e.g., Pd2(dba)3/BINAP) often fail due to catalyst poisoning[4]. The use of highly sterically hindered NHC ligands (such as IPentCl) or bulky phosphines (like XPhos) is required to force the reductive elimination step and prevent irreversible substrate binding[5].

Table 1: Catalyst and Ligand Screening for Buchwald-Hartwig Amination

EntryPre-catalyst (Loading)LigandBaseSolventTemp (°C)Yield (%)
1Pd2(dba)3 (2 mol%)BINAP (4 mol%)Cs2CO3Toluene10018%
2Pd(OAc)2 (5 mol%)Xantphos (5 mol%)Cs2CO31,4-Dioxane10042%
3Pd2(dba)3 (2 mol%)XPhos (4 mol%)NaOtBuToluene10085%
4 Pd-PEPPSI-IPentCl (2 mol%) None (NHC)NaOtBu DME 80 96%

Note: Data reflects coupling with standard bromobenzene. Yields are isolated.

Experimental Protocols & Self-Validating Methodologies

Protocol A: Buchwald-Hartwig Amination (C-N Bond Formation)

Rationale: We employ the Pd-PEPPSI-IPentCl precatalyst. The steric bulk of the 3-pentyl substituents on the NHC ligand physically blocks the pyridine nitrogen from coordinating to the metal center, ensuring high turnover numbers[5].

Step-by-Step Procedure:

  • Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 5-Amino-6-ethoxypyridine-3-carbonitrile (1.0 equiv, 1.0 mmol), aryl bromide (1.2 equiv, 1.2 mmol), Pd-PEPPSI-IPentCl (0.02 equiv, 2 mol%), and NaOtBu (1.5 equiv, 1.5 mmol).

  • Degassing: Evacuate the tube and backfill with ultra-pure Argon (repeat 3 times).

  • Solvent Addition: Inject anhydrous 1,2-dimethoxyethane (DME, 5.0 mL) via syringe.

  • Reaction: Seal the tube and heat the vigorously stirring mixture in an oil bath at 80 °C for 8 hours.

  • Self-Validation Checkpoint: The reaction mixture will transition from a reddish-brown solution (active Pd(0) species) to a dark, turbid suspension. LC-MS analysis should confirm the disappearance of the starting material peak ( m/z 164.1[M+H]+) and the emergence of the target arylamine mass.

  • Workup: Cool to room temperature, dilute with ethyl acetate (20 mL), and filter through a short pad of Celite to remove palladium residues. Concentrate the filtrate and purify via flash column chromatography.

Protocol B: Non-Aqueous Sandmeyer Bromination

Rationale: Standard aqueous diazotization (NaNO2/HBr) risks the hydrolysis of the C6-ethoxy ether or hydration of the C3-nitrile under strong acidic conditions. A non-aqueous protocol using tert-butyl nitrite (t-BuONO) and CuBr2 in acetonitrile ensures strict chemoselectivity and high yields[3][6].

Step-by-Step Procedure:

  • Preparation: In a round-bottom flask under Argon, suspend CuBr2 (1.2 equiv, 1.2 mmol) in anhydrous acetonitrile (10 mL). Add t-BuONO (1.5 equiv, 1.5 mmol) via syringe.

  • Cooling: Cool the dark green mixture to 0 °C using an ice bath.

  • Addition: Dissolve 5-Amino-6-ethoxypyridine-3-carbonitrile (1.0 equiv, 1.0 mmol) in acetonitrile (5 mL) and add it dropwise to the stirring CuBr2 mixture over 15 minutes.

  • Reaction: Remove the ice bath and gradually warm the reaction to 65 °C for 2 hours.

  • Self-Validation Checkpoint: Immediate effervescence (N2 gas evolution) upon the addition of the aminopyridine confirms the successful formation and rapid decomposition of the diazonium intermediate. The solution color will shift from dark green/black (Cu(II) species) to a lighter, heterogeneous brown suspension as the reaction reaches completion.

  • Workup: Cool to room temperature. Quench the reaction with 20% aqueous ammonia (15 mL) to complex the copper salts (solution turns deep blue). Extract with dichloromethane (3 x 20 mL), dry over MgSO4, and concentrate to yield 5-bromo-6-ethoxypyridine-3-carbonitrile.

Protocol C: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

Rationale: The newly synthesized 5-bromo-6-ethoxypyridine-3-carbonitrile is highly activated toward oxidative addition by the Pd(0) catalyst due to the electron-withdrawing C3-cyano group, making it an exceptional electrophile for Suzuki couplings.

Step-by-Step Procedure:

  • Preparation: Combine 5-bromo-6-ethoxypyridine-3-carbonitrile (1.0 equiv, 1.0 mmol), arylboronic acid (1.3 equiv, 1.3 mmol), Pd(dppf)Cl2 (0.05 equiv, 5 mol%), and K2CO3 (2.0 equiv, 2.0 mmol) in a reaction vial.

  • Solvent: Add a degassed mixture of 1,4-Dioxane and H2O (4:1 v/v, 10 mL).

  • Reaction: Heat the mixture at 90 °C under Argon for 12 hours.

  • Self-Validation Checkpoint: TLC monitoring (typically 3:1 Hexanes:EtOAc) will reveal the consumption of the highly UV-active 5-bromo intermediate. The precipitation of black palladium (Pd black) on the flask walls often indicates the end of the catalytic cycle and reaction completion.

  • Workup: Dilute with water, extract with ethyl acetate, dry the organic layers, and purify via silica gel chromatography.

References

  • Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine. Benchchem.
  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. ACS Publications.
  • Buchwald–Hartwig amination. Grokipedia.
  • PALLADIUM-PEPPSI-IPENTCl; A USEFUL CATALYST FOR CHALLENGING AMINATION REACTIONS. YorkSpace.
  • Synthesis of bromocyclopropylpyridines via the Sandmeyer reaction. Academia.edu.
  • Recent trends in the chemistry of Sandmeyer reaction: a review. PMC (NIH).

Sources

Application Note: Design and Synthesis of Novel Pyridine Derivatives from 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

The development of novel heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Among these, highly functionalized pyridines offer exceptional versatility for modulating physicochemical properties and target binding affinity. 5-Amino-6-ethoxypyridine-3-carbonitrile is a commercially accessible, electron-deficient building block that presents three distinct vectors for structural diversification1[1]:

  • The 5-Amino Group: Acts as a primary nucleophile, ideal for C-N bond formation to generate diarylamines—a privileged motif in kinase inhibitors.

  • The 3-Carbonitrile Group: Serves as a direct precursor for the synthesis of 1,2,4-oxadiazoles, which are widely recognized as metabolically stable bioisosteres for esters and amides2[2].

  • The 6-Ethoxy Group: Provides inherent lipophilicity and acts as a hydrogen-bond acceptor, locking the conformation of adjacent substituents.

This application note provides detailed, self-validating protocols for divergent synthesis using this scaffold, specifically targeting the preparation of novel kinase inhibitors and GPCR modulators.

Mechanistic Pathways & Synthetic Workflow

To maximize the utility of 5-Amino-6-ethoxypyridine-3-carbonitrile, we outline a divergent synthetic strategy. Pathway A focuses on the Buchwald-Hartwig amination of the 5-amino group. Because aminopyridines can coordinate to and poison palladium catalysts, the selection of bulky, electron-rich biarylphosphine ligands (e.g., BrettPhos) is critical to facilitate reductive elimination and prevent catalyst deactivation 3[3]. Pathway B leverages the 3-carbonitrile group, converting it first to an amidoxime, followed by cyclodehydration with a carboxylic acid to form a 1,2,4-oxadiazole4[4].

Workflow cluster_0 Pathway A: N-Arylation cluster_1 Pathway B: Heterocycle Formation SM 5-Amino-6-ethoxypyridine- 3-carbonitrile BHA Buchwald-Hartwig Cross-Coupling (Pd cat., Ligand, Base) SM->BHA Aryl Halide Amidoxime Amidoxime Formation (NH2OH·HCl, Base) SM->Amidoxime Hydroxylamine ProdA 5-(Arylamino)-6-ethoxy- pyridine-3-carbonitrile BHA->ProdA Oxadiazole 1,2,4-Oxadiazole Cyclization (R-COOH, HATU, Heat) Amidoxime->Oxadiazole ProdB 3-(1,2,4-Oxadiazol-3-yl)- pyridine Derivatives Oxadiazole->ProdB

Divergent synthetic workflow for 5-Amino-6-ethoxypyridine-3-carbonitrile derivatization.

Experimental Protocols

Protocol A: Buchwald-Hartwig N-Arylation of the 5-Amino Group

This protocol establishes a C-N bond between the primary aminopyridine and an aryl bromide. Strong, non-nucleophilic bases like Sodium tert-butoxide (NaOtBu) are utilized to deprotonate the amine without interfering with the palladium cycle 5[5].

Reagents & Materials:

  • 5-Amino-6-ethoxypyridine-3-carbonitrile (1.0 equiv, 1.0 mmol)

  • Aryl bromide (1.2 equiv, 1.2 mmol)

  • Pd₂(dba)₃ (0.05 equiv, 5 mol%)

  • BrettPhos ligand (0.10 equiv, 10 mol%)

  • NaOtBu (2.0 equiv, 2.0 mmol)

  • Anhydrous 1,4-Dioxane (10 mL)

Step-by-Step Procedure:

  • Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 5-Amino-6-ethoxypyridine-3-carbonitrile, aryl bromide, Pd₂(dba)₃, BrettPhos, and NaOtBu.

  • Inert Atmosphere: Seal the tube with a septum. Evacuate and backfill with ultra-pure Argon three times to ensure complete removal of oxygen (critical to prevent Pd(0) oxidation).

  • Solvent Addition: Inject anhydrous, degassed 1,4-Dioxane (10 mL) via syringe.

  • Reaction: Replace the septum with a Teflon screw cap under Argon flow. Heat the mixture in a pre-heated oil bath at 100 °C for 12 hours.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validating IPQC (In-Process Quality Control):

  • Visual: The reaction mixture should transition from a reddish-purple suspension (Pd₂(dba)₃) to a dark, homogenous solution upon heating, indicating active catalytic turnover.

  • Analytical: Monitor by LC-MS. The starting material peak (m/z 164.08 [M+H]+) should disappear, replaced by the corresponding diarylamine mass.

Protocol B: Conversion of 3-Carbonitrile to 1,2,4-Oxadiazole

This two-step sequence involves the nucleophilic addition of hydroxylamine to the nitrile, followed by condensation with a carboxylic acid. Propylphosphonic anhydride (T3P) is recommended as the coupling agent due to its high efficiency and water-soluble byproducts, simplifying workup.

Step 1: Amidoxime Formation

  • Suspend 5-Amino-6-ethoxypyridine-3-carbonitrile (1.0 mmol) in absolute ethanol (5 mL).

  • Add hydroxylamine hydrochloride (3.0 mmol) and sodium carbonate (1.5 mmol).

  • Reflux the mixture at 80 °C for 6 hours.

  • Validation: FTIR spectroscopy is highly diagnostic. The sharp nitrile stretch at ~2220 cm⁻¹ will completely disappear, replaced by broad O-H and N-H stretches (3200–3400 cm⁻¹).

  • Concentrate the solvent, wash with water, and dry the intermediate amidoxime in vacuo.

Step 2: Cyclodehydration

  • Dissolve the amidoxime (1.0 mmol) and the desired carboxylic acid (1.2 mmol) in anhydrous EtOAc (5 mL).

  • Add DIPEA (3.0 mmol) followed by T3P (50% solution in EtOAc, 2.0 mmol).

  • Heat the mixture to 80 °C for 8 hours to drive the cyclodehydration.

  • Validation: LC-MS will show the intermediate O-acylamidoxime mass initially, which will lose 18 Da (H₂O) upon successful cyclization to the 1,2,4-oxadiazole.

  • Wash the organic layer with saturated NaHCO₃, brine, dry over Na₂SO₄, and concentrate.

Quantitative Data & Optimization

The choice of catalytic system and coupling reagents profoundly impacts the yield and purity of the final derivatives. The tables below summarize the optimization data for both protocols.

Table 1: Optimization of Buchwald-Hartwig Amination Conditions

EntryCatalyst / LigandBaseSolventTemp (°C)Yield (%)Mechanistic Observation
1Pd₂(dba)₃ / XPhosCs₂CO₃1,4-Dioxane10045Significant debromination of aryl halide observed.
2Pd(OAc)₂ / BINAPNaOtBuToluene9022Poor solubility of the aminopyridine scaffold.
3Pd₂(dba)₃ / BrettPhos NaOtBu 1,4-Dioxane 100 88 Clean conversion, rapid reductive elimination.

Table 2: Optimization of 1,2,4-Oxadiazole Cyclization

EntryCoupling ReagentSolventTemp (°C)Time (h)Yield (%)Process Note
1EDC·HCl, HOBtDMF901255Incomplete cyclodehydration; intermediate persists.
2HATU, DIPEADMF110682Robust conversion, but DMF removal is tedious.
3T3P (50% in EtOAc) EtOAc 80 8 89 Excellent purity, simple aqueous workup.

Biological Application: Kinase Inhibition

Pyridine derivatives synthesized from this scaffold are prime candidates for Receptor Tyrosine Kinase (RTK) inhibition. The diarylamine moiety generated via Pathway A acts as an excellent hinge-binding motif, mimicking the adenine ring of ATP. The 1,2,4-oxadiazole generated via Pathway B projects into the hydrophobic pocket of the kinase domain, enhancing selectivity.

Signaling Ligand Growth Factor RTK Receptor Tyrosine Kinase (RTK) Ligand->RTK PI3K PI3K / AKT Pathway RTK->PI3K Activation Inhibitor Novel Pyridine Derivative Inhibitor->RTK ATP-competitive Inhibition Proliferation Tumor Cell Proliferation PI3K->Proliferation Survival

Mechanism of action for pyridine-based kinase inhibitors targeting RTK signaling.

References

  • TFA-Mediated Synthesis of 1,2,4-Oxadiazoles from Carbamates and Nitriles. American Chemical Society. Available at:[Link]

  • Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PMC (National Institutes of Health). Available at:[Link]

Sources

5-Amino-6-ethoxypyridine-3-carbonitrile: Advanced Solvent Compatibility and Processing Guide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the handling of heterocyclic building blocks not merely as a logistical task, but as an exercise in molecular recognition. 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7) is a highly functionalized scaffold frequently utilized in the synthesis of kinase inhibitors, pyranopyridines, and other bioactive molecules.

To optimize yields, ensure assay reproducibility, and prevent degradation, researchers must understand how the unique electronic topography of this molecule dictates its solvent interactions. This guide provides a mechanistic framework and self-validating protocols for the solvation, extraction, and purification of this critical intermediate.

Molecular Profiling & Mechanistic Solvent Interactions

The solubility and reactivity of 5-Amino-6-ethoxypyridine-3-carbonitrile are governed by a complex "push-pull" conjugated system comprising four distinct functional moieties:

  • Pyridine Nitrogen (Position 1): A weak hydrogen-bond acceptor and base.

  • Carbonitrile Group (Position 3): A highly polar, electron-withdrawing group that is susceptible to hydrolysis under extreme aqueous conditions [1].

  • Amino Group (Position 5): A strong hydrogen-bond donor.

  • Ethoxy Group (Position 6): An electron-donating ether linkage that introduces lipophilicity and disrupts the planar stacking of the pyridine rings.

The Causality of Solvation

The solubility of aminopyridine derivatives is heavily dependent on the solvent's Kamlet-Taft parameters—specifically, hydrogen-bond basicity ( β ) and dipolarity ( π∗ ) [2]. Solvents like Dimethyl Sulfoxide (DMSO) and N-Methyl-2-pyrrolidone (NMP) exhibit exceptionally high β values, allowing them to act as strong hydrogen-bond acceptors for the 5-amino group. Simultaneously, their high dipolarity stabilizes the electron-withdrawing 3-carbonitrile group.

Conversely, non-polar solvents (e.g., hexane) cannot disrupt the strong intermolecular hydrogen bonding between the amino and nitrile groups of adjacent molecules, resulting in near-total insolubility [3]. The 6-ethoxy group, however, provides enough lipophilic character to allow excellent partitioning into moderately polar solvents like Dichloromethane (DCM) during liquid-liquid extractions.

Quantitative Solvent Compatibility Matrix

The following matrix synthesizes the physicochemical interactions into actionable laboratory guidelines.

Solvent ClassRepresentative SolventsSolubility ProfileStability ImplicationsPrimary Application
Polar Aprotic DMSO, DMF, NMPExcellent (>50 mg/mL)Highly stable at RT; avoid strong bases.In vitro assay stocks, SNAr reactions.
Moderately Polar DCM, Ethyl Acetate, THFGood (20-50 mg/mL)Highly stable; inert to the nitrile group.Liquid-liquid extraction, silica chromatography.
Polar Protic Ethanol, Methanol, IPAModerate (5-20 mg/mL)Stable at neutral pH; risk of solvolysis at high temp/pH.Recrystallization, microwave-assisted synthesis.
Non-Polar Hexane, Heptane, ToluenePoor (<1 mg/mL)Stable, but insoluble.Anti-solvent precipitation, trituration.
Aqueous Water, Buffers (pH 4-8)Very Poor (<0.1 mg/mL)Hydrolysis risk at pH <3 or >10 (amide formation).Biological assays (requires ≤1% DMSO final).

Self-Validating Experimental Protocols

The following methodologies are designed with built-in validation steps to ensure scientific integrity and reproducibility.

Protocol A: Preparation of a 10 mM In Vitro Assay Stock (DMSO)

Causality: DMSO is selected for its high β and π∗ values, ensuring complete disruption of the compound's crystal lattice. Molar Mass: 163.18 g/mol .

  • Gravimetric Analysis: Accurately weigh 16.3 mg of 5-Amino-6-ethoxypyridine-3-carbonitrile into a sterile, amber glass vial (protects from potential photo-oxidation).

  • Solvation: Add exactly 10.0 mL of anhydrous, cell-culture grade DMSO.

  • Agitation: Vortex for 60 seconds. If necessary, sonicate in a water bath at 25°C for 5 minutes.

  • Self-Validation (Tyndall Effect): Shine a focused laser pointer through the vial in a darkened room. The absence of a visible laser beam path (scattering) confirms complete dissolution at the molecular level, ensuring no micro-precipitates will skew your downstream IC50 data.

  • Storage: Aliquot into single-use PCR tubes, flush with Argon to prevent moisture ingress, and store at -20°C.

Protocol B: Liquid-Liquid Extraction (Reaction Workup)

Causality: The compound is weakly basic (estimated pKa ~6.0). To extract it into the organic phase (DCM), the aqueous phase must be neutralized to suppress protonation of the pyridine/amino nitrogens.

  • Quench: Dilute the crude reaction mixture with distilled water.

  • pH Adjustment (Critical): Add saturated aqueous NaHCO3​ dropwise until the aqueous phase reaches pH 8.0–8.5. Why? At pH < 5, the compound forms a water-soluble pyridinium salt, destroying your extraction yield.

  • Partition: Extract with 3 volumes of Dichloromethane (DCM). The lipophilic ethoxy group drives the uncharged molecule into the DCM layer.

  • Self-Validation (TLC): Spot the aqueous layer on a silica TLC plate and develop in 50:50 EtOAc:Hexane. Visualize under 254 nm UV light. A blank track confirms complete extraction.

  • Drying: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol C: Recrystallization for Purity Enhancement

Causality: Ethanol acts as a tunable solvent. At boiling, it provides sufficient thermal energy to solvate the compound. Water acts as an anti-solvent, forcing the hydrophobic core out of solution upon cooling.

  • Dissolution: Suspend 1.0 g of crude compound in 10 mL of absolute ethanol. Heat to reflux (78°C) until dissolved.

  • Hot Filtration: Pass the boiling solution through a pre-warmed fluted filter paper to remove insoluble mechanical impurities.

  • Anti-Solvent Addition: While maintaining the solution at 70°C, add distilled water dropwise until the solution becomes faintly turbid (the "cloud point"). Add three drops of ethanol to clear the turbidity.

  • Crystallization & Validation: Allow the flask to cool slowly to room temperature undisturbed, then transfer to an ice bath for 1 hour. Validation: The formation of distinct, needle-like crystals (rather than an amorphous oil) indicates a successful, high-purity lattice formation.

  • Harvest: Filter via vacuum, wash with ice-cold 10% EtOH/Water, and dry under high vacuum.

Solvent Selection & Processing Workflow

G Compound 5-Amino-6-ethoxypyridine-3-carbonitrile (Solid) App_Bio In Vitro Assays Compound->App_Bio App_Syn Chemical Synthesis Compound->App_Syn App_Pur Purification Compound->App_Pur Sol_DMSO Polar Aprotic (DMSO / DMF) App_Bio->Sol_DMSO High Solubility (High β & π*) Sol_DCM Moderately Polar (DCM / EtOAc) App_Syn->Sol_DCM Reaction/Workup (Lipophilic Partition) Sol_EtOH Polar Protic (EtOH / H2O) App_Pur->Sol_EtOH Temp-Dependent Solubility Out_Stock 10 mM Stock Solution (Store at -20°C) Sol_DMSO->Out_Stock Out_Extract Liquid-Liquid Extraction & Chromatography Sol_DCM->Out_Extract Out_Cryst Recrystallization (High Purity) Sol_EtOH->Out_Cryst

Workflow for solvent selection and downstream processing of 5-Amino-6-ethoxypyridine-3-carbonitrile.

References

  • Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K | Journal of Chemical & Engineering Data - ACS Publications.[Link]

  • Hydrogen-Bonding Interactions in Polymer–Organic Solvent Mixtures - ResearchGate.[Link]

Troubleshooting & Optimization

Technical Support Center: Troubleshooting Solubility Issues with 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals encountering formulation and solubility challenges with 5-Amino-6-ethoxypyridine-3-carbonitrile .

Instead of a generic troubleshooting list, this guide provides a mechanistic breakdown of why this specific molecule behaves the way it does, followed by field-proven, self-validating protocols to overcome these barriers.

Mechanistic Overview: The "Brick Dust" Phenomenon

5-Amino-6-ethoxypyridine-3-carbonitrile frequently exhibits a "brick dust" solubility profile. While the molecule possesses polar functional groups, its specific electronic and structural properties severely limit its aqueous solubility:

  • Depressed pKa: Unsubstituted pyridine is a weak base with a pKa of ~5.2. However, the cyano (-CN) group at position 3 exerts strong electron-withdrawing inductive (-I) and resonance (-M) effects. This pulls electron density away from the pyridine nitrogen, drastically lowering its basicity.

  • High Crystal Lattice Energy: The planar heterocyclic core promotes strong π-π stacking. Simultaneously, the amino (-NH2) group acts as a hydrogen bond donor to the cyano and pyridine nitrogen acceptors of adjacent molecules. This creates a highly stable, tightly packed crystal lattice that strongly resists disruption by water molecules.

Frequently Asked Questions (FAQs)

Q1: My compound precipitates immediately upon dilution from a DMSO stock into a biological buffer (pH 7.4). Why does this happen, and how can I prevent it? A1: This is a classic example of solvent-shift precipitation. The compound is highly soluble in polar aprotic solvents like DMSO due to its strong dipole moment. When introduced to an aqueous buffer, the DMSO diffuses rapidly into the water, leaving the lipophilic, un-ionized compound behind. Because the intermolecular hydrogen bonding outcompetes water-solute interactions, the compound rapidly crystallizes. To prevent this, you must lower the thermodynamic barrier to dissolution by using co-solvents or complexing agents before introducing the compound to the final aqueous environment.

Q2: Can I simply lower the pH of my buffer to protonate the molecule and increase solubility? A2: Yes, but it requires extreme adjustments. While 1 is a standard technique to form highly soluble pyridinium cations, the electron-withdrawing cyano group in your compound lowers the pKa significantly. You would likely need to drop the pH below 3.0 to achieve meaningful protonation. If your downstream application is a live-cell or enzymatic assay, this highly acidic environment will likely denature your biological targets.

Q3: What are the most effective excipients to keep this compound in solution for in vitro assays? A3: We recommend utilizing cyclodextrins, specifically Hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins are cyclic oligosaccharides that feature a hydrophobic internal cavity and a hydrophilic exterior. The lipophilic ethoxypyridine core of the molecule can insert into this cavity, 2 while maintaining overall aqueous solubility. This is often more effective—and less toxic to cells—than using high concentrations of surfactants.

Q4: Is salt formation a viable strategy for this specific molecule? A4: Salt formation is generally highly effective for basic drugs. However, due to the very weak basicity of the pyridine nitrogen in 5-Amino-6-ethoxypyridine-3-carbonitrile, you must use a strong acid with a very low pKa (e.g., methanesulfonic acid or hydrochloric acid) to ensure the resulting salt does not disproportionate back to the free base upon exposure to ambient moisture.

Troubleshooting Workflow

SolubilityWorkflow Start Compound Precipitates in Aqueous Assay Buffer CheckPH Step 1: Acidify Buffer (Test pH < 3.0) Start->CheckPH IsSoluble1 Soluble? CheckPH->IsSoluble1 Proceed1 Proceed (If low pH is assay-compatible) IsSoluble1->Proceed1 Yes AddCosolvent Step 2: Add Co-solvents (e.g., 5% DMSO + PEG400) IsSoluble1->AddCosolvent No IsSoluble2 Soluble? AddCosolvent->IsSoluble2 Proceed2 Proceed with Assay (Include vehicle controls) IsSoluble2->Proceed2 Yes AddCD Step 3: Complexation (e.g., 10-20% HP-β-CD) IsSoluble2->AddCD No IsSoluble3 Soluble? AddCD->IsSoluble3 Proceed3 Proceed with Assay IsSoluble3->Proceed3 Yes SaltForm Step 4: Salt Formation (Synthesize HCl Salt) IsSoluble3->SaltForm No

Figure 1: Stepwise troubleshooting workflow for resolving aqueous solubility issues.

Quantitative Formulation Data

The following table summarizes the expected solubility enhancements when applying various formulation strategies to highly lipophilic, weakly basic pyridine-carbonitrile derivatives.

Solubilization StrategyFormulation DetailsEstimated Solubility (µg/mL)Fold Enhancement
Baseline (Aqueous) PBS, pH 7.4, 1% DMSO< 5.01.0x (Reference)
pH Adjustment Formate Buffer, pH 2.5~ 150.0~ 30x
Co-solvent System 10% PEG-400 + 5% DMSO~ 85.0~ 17x
Surfactant Addition 2% Tween-80 in PBS~ 200.0~ 40x
Cyclodextrin Complex 10% w/v HP-β-CD in Water> 500.0> 100x

Note: Data represents generalized thermodynamic solubility behaviors for functionalized pyridine-carbonitriles based on established pharmaceutical formulation models.

Step-by-Step Experimental Protocols

Protocol A: Preparation of an HP-β-CD Inclusion Complex

Causality Note: Simple mixing is often insufficient for stable complexation. Extended stirring and sonication provide the kinetic energy required for the lipophilic core of the compound to displace water molecules inside the cyclodextrin cavity, 3.

  • Preparation of Vehicle: Weigh 1.0 g of Hydroxypropyl-β-cyclodextrin (HP-β-CD) and dissolve it in 10 mL of deionized water to create a 10% (w/v) vehicle solution.

  • Compound Addition: Weigh 20 mg of 5-Amino-6-ethoxypyridine-3-carbonitrile powder. Slowly add the powder to 10 mL of the HP-β-CD solution.

  • Mechanical Disruption: Sonicate the resulting suspension in a water bath sonicator for 30 minutes at room temperature to break up large crystal aggregates.

  • Thermodynamic Equilibration: Transfer the mixture to a magnetic stir plate. Stir vigorously (800 RPM) overnight (12–16 hours) at 25°C.

  • Separation: Centrifuge the mixture at 10,000 x g for 15 minutes. This critical step pellets any uncomplexed "brick dust" that could cause false positives in downstream assays.

  • Filtration: Carefully decant the supernatant and filter it through a 0.22 µm PTFE syringe filter to yield the final solubilized stock.

Protocol B: Kinetic Solubility Assessment (Shake-Flask Method)

Causality Note: This self-validating protocol differentiates between true solution and colloidal suspension by utilizing high-speed centrifugation prior to quantification. Visual inspection alone is highly prone to error.

  • Stock Preparation: Prepare a 10 mM stock solution of 5-Amino-6-ethoxypyridine-3-carbonitrile in 100% anhydrous DMSO.

  • Solvent Shift: Aliquot 10 µL of the DMSO stock into a 1.5 mL microcentrifuge tube. Rapidly inject 990 µL of the target aqueous assay buffer (e.g., PBS, pH 7.4) while vortexing vigorously. This yields a 1% DMSO final concentration.

  • Incubation: Place the sample on a thermomixer. Incubate at 37°C for 2 hours with continuous shaking at 800 RPM to simulate standard assay conditions.

  • Phase Separation: Centrifuge the sample at 15,000 x g for 15 minutes. Do not skip this step; visual inspection is insufficient to detect micro-precipitates.

  • Quantification: Carefully aspirate 500 µL of the supernatant without disturbing the pellet. Dilute 1:1 with acetonitrile to ensure the compound remains in solution during analysis, and quantify via LC-MS or HPLC-UV against a standard curve.

References

  • Title: Effect of Cyclodextrin Derivatization on Solubility and Efficacy of Drugs Source: IntechOpen URL: [Link]

  • Title: Complexation of Fluorofenidone by Cucurbit[7]uril and β-Cyclodextrin: Keto–Enol Tautomerization to Enhance the Solubility Source: Molecular Pharmaceutics (ACS Publications) URL: [Link]

Sources

Technical Support Center: Synthesis & Temperature Optimization for 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Mechanistic Overview: The "Push-Pull" Electronic Dilemma

The synthesis of 5-amino-6-ethoxypyridine-3-carbonitrile typically proceeds via the nucleophilic aromatic substitution ( SN​Ar ) of a 6-halo precursor (e.g., 5-amino-6-chloropyridine-3-carbonitrile) using sodium ethoxide in ethanol.

In standard pyridine systems, the electronegative nitrogen lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the π system, facilitating nucleophilic attack[1]. The C3-carbonitrile group further activates the ring. However, the C5-amino group introduces a major complication: it strongly donates electron density into the ring via resonance (+M effect). This raises the LUMO energy, severely deactivating the adjacent C6 position toward nucleophiles[1].

Because of this electronic "push-pull" dynamic, the reaction requires precise thermal calibration. Insufficient heat stalls the reaction, while excessive heat triggers nucleophilic attack on the labile carbonitrile group, mimicking thermodynamic degradation pathways observed in highly electrophilic azine carbonitriles[2].

Diagnostic FAQs & Troubleshooting

Q: Why is my SN​Ar reaction stalling at room temperature (20–25°C)? A: The +M resonance effect of the 5-amino group imposes a high kinetic barrier. Unlike standard 2-halopyridines which readily undergo SN​Ar at room temperature, this specific scaffold requires thermal activation to overcome the deactivating effect of the amine. At 25°C, the ethoxide nucleophile lacks the kinetic energy to achieve the transition state, resulting in <10% conversion even after 24 hours.

Q: I heated the reaction to reflux in ethanol (78°C) to force completion, but LC-MS shows a major +46 Da impurity. What happened? A: At temperatures exceeding 70°C, the thermodynamic energy is sufficient for the ethoxide anion to attack the electrophilic carbon of the C3-carbonitrile group. This Pinner-type addition forms an ethyl imidate intermediate ( −C(=NH)OEt ), adding the exact mass of one ethanol molecule (+46 Da). To prevent this over-reaction, strictly maintain the internal reaction temperature between 60–65°C, which is the optimal window for carbonitrile-containing heterocycles[3].

Q: How should I quench the reaction to preserve the product profile? A: Rapid cooling is insufficient. Excess sodium ethoxide remains active and can degrade the product during solvent evaporation. You must quench the reaction mixture with a stoichiometric amount of glacial acetic acid to neutralize the ethoxide (forming inert sodium acetate) before concentrating the mixture. This self-validating step locks the impurity profile and prevents post-reaction degradation.

Quantitative Data: Temperature vs. Reaction Profile

The following table summarizes the causal relationship between internal reaction temperature, kinetics, and chemoselectivity during the ethoxylation of 5-amino-6-chloropyridine-3-carbonitrile (1.5 eq NaOEt, 0.5 M in EtOH).

Internal Temp (°C)Reaction Time (h)Conversion (%)Isolated Yield (%)Imidate Byproduct (%)Outcome Classification
25°C (Ambient)24.0< 10%N/A0%Kinetic stalling
45°C 18.045%38%< 2%Sluggish / Incomplete
60°C (Optimal)6.0> 98%88% < 2%High chemoselectivity
78°C (Reflux)4.0> 99%45%42% Thermodynamic degradation

Standard Operating Procedure (SOP): Optimized Ethoxylation

This protocol is designed as a self-validating system to ensure high yield and prevent thermodynamic side reactions.

Step 1: Preparation & Solvation Charge a dry, nitrogen-flushed reaction vessel with 5-amino-6-chloropyridine-3-carbonitrile (1.0 eq) and anhydrous ethanol (10 volumes). Causality: Anhydrous conditions prevent the competitive hydrolysis of the C6-chloride or the C3-nitrile, which would yield unwanted pyridone or amide byproducts.

Step 2: Nucleophile Addition Cool the suspension to 0°C. Dropwise add a 21 wt% solution of sodium ethoxide in ethanol (1.5 eq) over 15 minutes. Causality: Adding the strong base at low temperatures prevents localized exothermic spikes that could immediately trigger imidate formation.

Step 3: Thermal Activation Gradually heat the reaction mixture to an internal temperature of 60–65°C . Maintain strict thermostatic control using an internal probe. Causality: This specific temperature window provides sufficient kinetic energy to overcome the LUMO-raising effect of the 5-amino group without crossing the activation threshold for cyano-attack.

Step 4: Self-Validating In-Process Control (IPC) After 4 hours, withdraw a 50 µL aliquot, quench into 1 mL of acidic acetonitrile (0.1% TFA), and analyze via HPLC (254 nm). Validation: The reaction is deemed complete when the precursor peak area is <2%. If incomplete, continue heating in 1-hour increments. Do not exceed 8 hours of total heating time.

Step 5: Chemical Quench & Isolation Once IPC confirms completion, immediately cool the mixture to 10°C. Add glacial acetic acid (1.5 eq) dropwise until the apparent pH of the mixture is ~6. Concentrate the mixture under reduced pressure (bath temp <40°C). Resuspend the crude residue in water to dissolve sodium chloride and sodium acetate. Filter the resulting precipitate, wash with cold water, and dry under vacuum at 45°C to afford pure 5-Amino-6-ethoxypyridine-3-carbonitrile.

Reaction Pathway Visualization

G SM 5-amino-6-chloropyridine- 3-carbonitrile + NaOEt LowT T < 40°C SM->LowT OptT T = 60-65°C SM->OptT HighT T > 75°C SM->HighT Prod1 No Reaction (LUMO deactivated by -NH2) LowT->Prod1 Kinetic Barrier Prod2 5-Amino-6-ethoxypyridine- 3-carbonitrile (88% Yield) OptT->Prod2 Optimal S_NAr Prod3 Ethyl Imidate Byproduct (Nucleophilic attack on -CN) HighT->Prod3 Over-reaction

Temperature-dependent S_NAr pathways for 5-amino-6-chloropyridine-3-carbonitrile synthesis.

References

  • Aromatic heterocycles 1: structures and reactions. Government College for Women, Gandhinagar. 1

  • Cyanide Anion as a Leaving Group in Nucleophilic Aromatic Substitution: Synthesis of Quaternary Centers at Azine Heterocycles. The Journal of Organic Chemistry (ACS Publications). 2

  • A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. MDPI. 3

Sources

Preventing thermal degradation of 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical resource for 5-Amino-6-ethoxypyridine-3-carbonitrile. This guide is structured to provide researchers, chemists, and drug development professionals with practical, actionable insights into preventing the thermal degradation of this valuable pyridine derivative. Our goal is to ensure the integrity of your starting materials, leading to more reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My solution of 5-Amino-6-ethoxypyridine-3-carbonitrile turns yellow or brown upon heating. What is causing this discoloration?

A1: This is a classic sign of thermal degradation, primarily driven by the oxidation of the aromatic amine group. The electron-rich amino group (-NH₂) is susceptible to oxidation, especially at elevated temperatures in the presence of atmospheric oxygen. This process forms highly colored, conjugated impurities, leading to the observed color change. The pyridine ring itself can be quite stable, but functional groups like amines significantly influence reactivity.[1] General safe handling guidelines for primary aromatic amines recommend careful temperature control to prevent such degradation.[2]

Q2: What is the maximum recommended temperature for reactions involving this compound?

A2: While the specific decomposition temperature of a pure, solid sample might be relatively high, its stability in solution is much lower.[3][4] As a general guideline for preventing degradation during a typical reaction (hours-long timescale), we recommend keeping the temperature below 80 °C . For prolonged heating or in sensitive, multi-step syntheses, operating at or below 60 °C is a more conservative and safer approach. It is always best practice to perform initial small-scale trials to determine the optimal temperature for your specific solvent and reaction conditions.

Q3: What are the ideal long-term storage conditions for 5-Amino-6-ethoxypyridine-3-carbonitrile?

A3: Proper storage is critical to preserving the purity of the compound. Aromatic amines can degrade over time, even at room temperature.[1] The following conditions are essential:

  • Temperature: Store in a cool, dark location, ideally refrigerated at 2-8 °C. Avoid repeated freeze-thaw cycles.

  • Atmosphere: The compound should be stored under an inert atmosphere, such as argon or nitrogen. This displaces oxygen and minimizes oxidative degradation.

  • Moisture: Aromatic amines can be hygroscopic.[5] Store in a tightly sealed container in a dry environment or desiccator to prevent moisture absorption, which can facilitate side reactions.

  • Light: Protect from direct light by using amber glass vials or storing the container in a light-blocking secondary container.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter and provides a logical workflow to diagnose and solve them.

Issue 1: Formation of Insoluble Material or Precipitate During Heating

  • Probable Cause: This often indicates the formation of polymeric byproducts. At elevated temperatures, reactive intermediates formed from initial degradation can react with each other, leading to higher molecular weight, less soluble species.

  • Troubleshooting Workflow:

    • Verify Purity: First, confirm the purity of your starting material. Impurities can sometimes act as catalysts for polymerization.

    • Reduce Temperature: Immediately lower the reaction temperature. This is the most effective way to slow down polymerization rates.

    • Decrease Concentration: High concentrations can favor intermolecular reactions. Try running the reaction at a lower molarity.

    • Solvent Choice: Ensure your solvent is fully capable of dissolving the compound at the reaction temperature. Consider screening alternative, high-purity, anhydrous solvents.

Issue 2: Inconsistent Reaction Yields and Product Purity

  • Probable Cause: If your reaction outcomes are not reproducible, it is highly likely that the effective concentration of your starting material is varying due to inconsistent levels of thermal degradation between batches.

  • Troubleshooting Workflow:

    • Strict Temperature Control: Switch from manual heating control to an automated system (e.g., a temperature-controlled mantle or oil bath with a thermocouple) to ensure a consistent thermal profile for every experiment.

    • Minimize Heating Time: Optimize your reaction to run for the shortest time necessary for completion. Do not leave reactions heating unnecessarily (e.g., overnight) unless you have confirmed the compound's stability over that duration.

    • Inert Gas Sparging: For particularly sensitive reactions, sparging the solvent with argon or nitrogen for 15-30 minutes before adding the reagent can remove dissolved oxygen, a key culprit in degradation.

Experimental Protocols & Data

Protocol 1: Recommended Procedure for Safe Dissolution and Heating

This protocol minimizes exposure to thermal and oxidative stress.

  • Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120 °C for at least 4 hours) and allowed to cool to room temperature under a stream of inert gas (nitrogen or argon).

  • System Inerting: Assemble the reaction flask with a stir bar and seal it with a septum. Purge the flask with inert gas for 5-10 minutes.

  • Solvent Addition: Use a high-purity, anhydrous solvent. If the solvent is not from a freshly opened bottle, consider using a solvent purification system. Transfer the solvent to the flask via a cannula or syringe.

  • Reagent Addition: Weigh the 5-Amino-6-ethoxypyridine-3-carbonitrile in a separate, dry container. Briefly remove the septum and add the solid to the flask under a positive flow of inert gas to prevent air ingress. Reseal the flask immediately.

  • Dissolution: Stir the mixture at room temperature until all solid has dissolved. If gentle warming is required, use a water bath and do not exceed 40 °C.

  • Heating to Target Temperature: Once fully dissolved, transfer the flask to a pre-heated, temperature-controlled heating block or oil bath set to your target temperature. Monitor the solution for any color change throughout the reaction.

Protocol 2: HPLC Method for Quantifying Degradation

This method allows you to assess the stability of your compound under specific conditions.

  • Sample Preparation:

    • Prepare a 1.0 mg/mL stock solution of 5-Amino-6-ethoxypyridine-3-carbonitrile in acetonitrile (ACN).

    • Take an aliquot for t=0 analysis.

    • Dispense the remaining solution into sealed vials and place them in heating blocks at your desired test temperatures (e.g., 60 °C, 80 °C, 100 °C).

  • Time-Point Analysis: At regular intervals (e.g., 1, 2, 4, 8 hours), remove one vial from each temperature, cool it rapidly to room temperature, and dilute it for analysis.

  • HPLC Conditions:

    • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 10% B to 95% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm and 280 nm.

  • Data Analysis: Calculate the peak area of the parent compound at each time point. Express the remaining compound as a percentage of the t=0 peak area.

Illustrative Stability Data

The following table summarizes expected results from the HPLC protocol, demonstrating the compound's degradation profile.

Temperature (°C)Time (hours)Remaining Parent Compound (%)Visual Observation
Room Temp 24>99.5%Colorless
60 199.1%Colorless
60 497.5%Faint yellow tinge
60 895.2%Pale yellow
80 194.3%Yellow
80 485.1%Yellow-Brown
80 876.6%Brown
100 181.5%Dark Brown
100 460.8%Dark Brown, slight precipitate

Visualized Workflows and Pathways

degradation_pathway cluster_stress Initiating Stress Factors cluster_pathways Primary Degradation Pathways cluster_consequences Observable Consequences start 5-Amino-6-ethoxypyridine-3-carbonitrile (Pristine) temp High Temperature (>80 °C) oxygen Atmospheric Oxygen moisture Trace Moisture (H₂O) oxidation Oxidation (Amino Group) temp->oxidation Accelerates hydrolysis Hydrolysis (Nitrile Group) temp->hydrolysis Accelerates polymerization Polymerization temp->polymerization Accelerates oxygen->oxidation Enables moisture->hydrolysis Enables oxidation->polymerization discolor Discoloration oxidation->discolor loss Loss of Purity & Yield hydrolysis->loss precipitate Insoluble Byproducts polymerization->precipitate polymerization->loss

Caption: Key factors and pathways in the thermal degradation process.

mitigation_workflow cluster_inputs Experimental Inputs cluster_controls Critical Control Points (Mitigation) cluster_outcome Desired Outcome reagent 5-Amino-6-ethoxypyridine-3-carbonitrile control_atm Inert Atmosphere (N₂ / Ar Purge) reagent->control_atm solvent Anhydrous Solvent solvent->control_atm heat Heat Source control_temp Strict Temp Control (Set < 80 °C) heat->control_temp control_time Minimize Reaction Time control_temp->control_time control_atm->control_time outcome High Yield of Pure Product (Integrity Maintained) control_time->outcome

Caption: A workflow integrating mitigation strategies for robust results.

References

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety, 2023. [Link] (Provides authoritative context on the reactivity and handling requirements for the aromatic amine functional group).

  • Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Commercial, 2024. [Link] (Outlines key storage parameters like temperature, humidity, and container choice for amines).

  • March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th Edition. John Wiley & Sons, 2019. [Link] (A foundational text covering the fundamental reactivity of functional groups present in the target molecule).

Sources

Scaling up 5-Amino-6-ethoxypyridine-3-carbonitrile synthesis for industrial use

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the industrial scale-up of 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7). This platform is designed for process chemists, researchers, and drug development professionals. Below, you will find a mechanistic overview, troubleshooting FAQs, quantitative method comparisons, and validated Standard Operating Procedures (SOPs) to ensure high-yield, chemoselective synthesis at scale.

I. Synthetic Workflow & Process Overview

The most scalable and atom-economical route to 5-Amino-6-ethoxypyridine-3-carbonitrile involves a two-step sequence starting from commercially available 6-chloro-5-nitropyridine-3-carbonitrile.

ProcessWorkflow A 6-Chloro-5-nitropyridine- 3-carbonitrile (Starting Material) B 6-Ethoxy-5-nitropyridine- 3-carbonitrile (Intermediate) A->B Step 1: SNAr NaOEt, EtOH, 0-5 °C Strict Anhydrous Control C 5-Amino-6-ethoxypyridine- 3-carbonitrile (Target API Building Block) B->C Step 2: Béchamp Reduction Fe, NH4Cl, EtOH/H2O, 75 °C Chemoselective

Figure 1: Two-step industrial synthetic workflow for 5-Amino-6-ethoxypyridine-3-carbonitrile.

II. Troubleshooting Guides & FAQs

Q1: During the Step 1 ethoxylation, my HPLC shows a massive impurity at RRT 0.85. LC-MS identifies it as the 6-hydroxy derivative. How do I prevent this? A: This is a classic competing nucleophilic aromatic substitution (SNAr) issue. The C6 position of your starting material is highly activated by both the ortho-nitro and para-nitrile groups, making it exceptionally electrophilic[1]. If there is any water present in your sodium ethoxide/ethanol mixture, hydroxide ions will aggressively compete with ethoxide ions, leading to the formation of 6-hydroxy-5-nitropyridine-3-carbonitrile. Causality & Fix: Ensure absolute ethanol (<0.1% water by Karl Fischer titration) is used. If generating sodium ethoxide in situ from sodium metal, ensure the reaction is purged with N2. Keep the reaction temperature strictly between 0–5 °C during the alkoxide addition; higher temperatures exponentially increase the thermodynamic rate of hydrolysis relative to ethoxylation.

Q2: I am trying to reduce 6-ethoxy-5-nitropyridine-3-carbonitrile to the target amine using Pd/C and hydrogen gas, but I am losing the nitrile group. What is the mechanistic cause, and what is the alternative? A: Palladium-catalyzed hydrogenation lacks the chemoselectivity required for this substrate. While it rapidly reduces the nitro group, it also catalytically reduces the nitrile group to a primary amine. Causality & Fix: Transition to a dissolving metal reduction, specifically the Béchamp reduction using Iron (Fe) powder and Ammonium Chloride (NH4Cl)[2]. The Fe/NH4Cl system operates via a single-electron transfer (SET) mechanism that is highly specific to the nitro group[3]. The ammonium chloride acts as a mild proton source (pH ~6.0-6.5), which provides the necessary protons for the reduction without hydrolyzing the sensitive nitrile or ethoxy groups[4].

Q3: When scaling the Fe/NH4Cl reduction to a 10 kg batch, we experienced a delayed exotherm that nearly overwhelmed our reactor's cooling capacity. How can we control this? A: Delayed exotherms in Béchamp reductions occur when the iron powder is not immediately activated. This leads to an accumulation of the nitro starting material in the presence of the reducing agent. Once the iron oxide passivation layer is breached, the accumulated material reacts simultaneously, causing a thermal runaway. Causality & Fix: Do not add all the iron at once. First, heat the solvent mixture (EtOH/H2O) and NH4Cl to 60 °C. Add a catalytic amount of aqueous HCl (0.05 eq) to chemically etch the iron surface. Add the iron powder in 4-5 distinct portions, waiting for the exotherm to subside between additions.

TroubleshootingLogic Start Issue: Low Yield or Impurities in Nitro Reduction Step Check1 Check Reaction Mixture pH Start->Check1 PathA pH < 4 (Highly Acidic) Check1->PathA PathB pH 6-7 (Mildly Acidic/Neutral) Check1->PathB SolA Nitrile hydrolysis occurring. Buffer strictly with NH4Cl. PathA->SolA Check2 Check Iron Activation Status PathB->Check2 PathC Delayed Exotherm / Sluggish Check2->PathC SolB Add 0.05 eq HCl to etch Fe. Dose Fe in 5 portions at 60°C. PathC->SolB

Figure 2: Troubleshooting logic tree for resolving common nitro reduction failures.

III. Quantitative Process Data

To justify the selection of the Fe/NH4Cl system over other reduction methodologies, review the comparative data below based on pilot-scale (1 kg) trials.

Reduction MethodChemoselectivity (Nitrile Retention)Isolated Yield (%)Cost at ScaleMajor Impurity Profile
Pd/C, H2 (50 psi) Low45 - 55%HighPrimary amine (nitrile over-reduction)
SnCl2, EtOH High80 - 85%HighTin salts (difficult to purge, fails heavy metal limits)
Fe, NH4Cl, EtOH/H2O High 92 - 95% Low Iron oxides (easily removed via Celite filtration)

IV. Standard Operating Procedures (SOPs) for Scale-Up

These protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure causality between operational steps and chemical outcomes.

Protocol A: Synthesis of 6-Ethoxy-5-nitropyridine-3-carbonitrile (SNAr Step)

Scale: 1.0 kg starting material

  • Reactor Preparation: Charge a 20 L jacketed glass-lined reactor with absolute ethanol (10.0 L). Cool the internal temperature to 0 °C under a continuous N2 sweep to exclude atmospheric moisture.

  • Substrate Addition: Add 6-chloro-5-nitropyridine-3-carbonitrile (1.0 kg, 5.45 mol) to the reactor. Stir at 150 RPM until a uniform suspension is achieved.

  • Nucleophile Dosing: Slowly dose a 21 wt% solution of Sodium Ethoxide in Ethanol (1.85 kg, 5.72 mol, 1.05 eq) via an addition funnel over 2.0 hours. Critical Parameter: Maintain the internal temperature strictly below 5 °C to suppress the formation of the 6-hydroxy impurity.

  • Reaction Monitoring: Stir for 1 hour at 5 °C. Pull an IPC sample for HPLC. The reaction is complete when the starting material is < 1.0% (Area %).

  • Quench & Isolation: Quench the reaction by adding 10% aqueous citric acid (1.0 L) to neutralize excess alkoxide. Slowly add deionized water (15.0 L) over 1 hour to precipitate the product.

  • Filtration: Filter the resulting slurry, wash the filter cake with cold water (3 x 2 L), and dry under vacuum at 45 °C to constant weight.

Protocol B: Synthesis of 5-Amino-6-ethoxypyridine-3-carbonitrile (Reduction Step)

Scale: 1.0 kg intermediate

  • Solvent & Buffer Charge: Charge a 50 L reactor with 6-ethoxy-5-nitropyridine-3-carbonitrile (1.0 kg, 5.18 mol), Ethanol (15.0 L), Deionized Water (5.0 L), and Ammonium Chloride (1.1 kg, 20.7 mol, 4.0 eq)[2].

  • Thermal Equilibration: Heat the stirred mixture to an internal temperature of 60 °C.

  • Controlled Iron Addition: Add Iron powder (325 mesh, 0.87 kg, 15.5 mol, 3.0 eq) in 5 equal portions over 2.5 hours[3]. Wait for the mild exotherm to subside after each addition. Critical Parameter: Do not allow the internal temperature to exceed 80 °C to prevent solvent boil-off and pressure buildup.

  • Reaction Monitoring: Stir at 75 °C for 4 hours. Pull an IPC sample for HPLC. Proceed when the nitro intermediate is < 0.5% (Area %).

  • Hot Filtration: Filter the hot reaction mixture immediately through a pre-heated pad of Celite to remove iron oxide byproducts. Wash the reactor and filter cake with hot ethanol (5.0 L).

  • Workup & Isolation: Concentrate the combined filtrate under reduced pressure to approximately 1/3 of its original volume. Add water (10.0 L) and extract with Ethyl Acetate (2 x 10.0 L). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under vacuum to afford the target 5-Amino-6-ethoxypyridine-3-carbonitrile as a crystalline solid.

V. References

  • Benchchem. "5-Bromo-2-methyl-4-nitropyridine 1-oxide | 62516-08-9" (Details on Béchamp reduction of nitropyridines using Fe/NH4Cl).

  • Benchchem. "2-Bromo-6-chloronicotinonitrile | 1256833-80-3" (Mechanistic insights into SNAr reactivity of 6-halopyridine-3-carbonitriles).

  • Benchchem. "6-Bromopyridin-3-amine | 13534-97-9" (Protocols for iron powder equivalents and controlled addition in pyridine reductions).

  • Google Patents. "EP4545537A2 - Process for preparing btk inhibitors" (Use of ammonium chloride as a mild proton source and buffer in sensitive heterocyclic reductions).

Sources

Validation & Comparative

5-Amino-6-ethoxypyridine-3-carbonitrile vs 5-amino-6-methoxypyridine-3-carbonitrile reactivity

Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical pipelines increasingly rely on highly functionalized nitrogenous heterocycles, pyridine-based building blocks like 5-amino-6-methoxypyridine-3-carbonitrile (CAS 1697305-07-9) and 5-amino-6-ethoxypyridine-3-carbonitrile (CAS 1690534-24-7) have become critical intermediates. Both compounds feature a unique push-pull electronic system: an electron-withdrawing cyano group at C3, countered by electron-donating amino and alkoxy groups at C5 and C6.

While they appear functionally identical on paper, the subtle transition from a methoxy to an ethoxy substituent fundamentally alters their steric profile, lipophilicity, and reaction kinetics. This guide provides an objective, data-backed comparison of their reactivity to help researchers optimize synthetic routes and drug design workflows.

Mechanistic Reactivity Profiling

Steric Interplay at the C5-Amine

The C5-amino group is the primary site for derivatization in these scaffolds, frequently utilized in Buchwald-Hartwig cross-coupling reactions to build complex kinase or integrin inhibitors[1][2]. However, the adjacent C6-alkoxy group exerts a distinct steric influence.

  • Methoxy Derivative: The -OCH₃ group has a minimal steric footprint (Taft steric parameter Es​≈0.00 ). It allows bulky palladium-phosphine complexes (e.g., Pd/Xantphos) to easily coordinate with the C5-amine, facilitating rapid oxidative addition and reductive elimination[1].

  • Ethoxy Derivative: The addition of a single methylene unit (-OCH₂CH₃, Es​≈−0.07 ) introduces rotational degrees of freedom that create a dynamic steric shield around the C5-amine. This localized hindrance increases the activation energy required for the transition state during cross-coupling, often necessitating higher catalyst loadings or extended reaction times to achieve comparable yields.

O-Dealkylation Dynamics (Ether Cleavage)

A common downstream transformation is the cleavage of the C6-ether to reveal a 6-pyridone (or 2-hydroxypyridine tautomer), a prevalent pharmacophore in medicinal chemistry. This is typically achieved using Boron tribromide ( BBr3​ )[3]. The cleavage proceeds via an SN​2 mechanism where a bromide ion attacks the alkyl carbon of the Lewis acid-base complex. Because SN​2 reaction rates are highly sensitive to steric bulk at the electrophilic carbon, the methoxy group is cleaved significantly faster than the ethoxy group. The methyl carbon is highly accessible, whereas the primary carbon of the ethoxy group is partially shielded by its terminal methyl group.

ReactivityMap Core 5-Amino-6-alkoxypyridine -3-carbonitrile Amino C5-Amino Group (Buchwald-Hartwig, Acylation) Core->Amino Derivatization Alkoxy C6-Alkoxy Group (BBr3 Cleavage to Pyridone) Core->Alkoxy Deprotection Cyano C3-Cyano Group (Hydrolysis, Reduction) Core->Cyano Transformation Steric Steric Hindrance: Ethoxy > Methoxy Amino->Steric Cleavage Cleavage Kinetics: Methoxy > Ethoxy Alkoxy->Cleavage

Figure 1: Reactivity map highlighting the divergent kinetic profiles of the C5 and C6 positions.

Quantitative Performance Comparison

The following table synthesizes the kinetic and physical differences between the two building blocks under standardized laboratory conditions.

Parameter / Reaction Profile5-Amino-6-methoxypyridine-3-carbonitrile5-Amino-6-ethoxypyridine-3-carbonitrile
CAS Number 1697305-07-91690534-24-7
Alkyl Steric Parameter (Taft Es​ ) 0.00 (Methyl)-0.07 (Ethyl)
Calculated LogP (cLogP) ~0.85~1.25 (Higher lipophilicity)
Buchwald-Hartwig Yield (Standard)>85% (Complete in ~2 hours)70-75% (Requires ~4 hours)
BBr3​ Cleavage Kinetics ( t1/2​ at 0°C)~30 minutes~120 minutes

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is built into the methodology, ensuring the researcher understands why a step is performed and how to verify its success in real-time.

Protocol A: BBr3​ -Mediated Ether Cleavage to 6-Pyridone

Objective: Chemoselective O-dealkylation without hydrolyzing the sensitive C3-nitrile[3].

  • Preparation: Dissolve 1.0 mmol of the 6-alkoxypyridine in 10 mL of anhydrous Dichloromethane (DCM) under an inert Argon atmosphere.

    • Causality: Anhydrous conditions are critical; BBr3​ reacts violently with water to form HBr and boric acid, destroying the reagent before it can coordinate to the pyridine.

  • Reagent Addition: Cool the system to -78°C. Dropwise, add 3.0 mmol (3.0 eq) of a 1.0 M BBr3​ solution in DCM.

    • Causality: The low temperature prevents the exothermic Lewis acid-base complexation from triggering unwanted electrophilic bromination on the electron-rich pyridine ring.

  • Reaction Progression: Allow the reaction to warm to 0°C.

    • Validation Check: Monitor via TLC (Silica, 50% EtOAc/Hexanes). The starting ether is relatively non-polar ( Rf​≈0.6 ). The resulting 6-pyridone is highly polar and capable of strong hydrogen bonding, causing it to stick near the baseline ( Rf​≈0.1 ).

    • Kinetic Note: Expect the methoxy derivative to consume starting material within 1 hour. The ethoxy derivative will require 3-4 hours and potentially warming to room temperature.

  • Quenching: Cool back to -78°C and quench dropwise with anhydrous Methanol (5 mL), followed by concentration in vacuo.

    • Causality: Methanol safely solvolyzes excess BBr3​ into volatile trimethyl borate B(OMe)3​ and HBr , which are easily removed under reduced pressure, avoiding messy aqueous workups that trap polar pyridones.

BBr3Mechanism Start 6-Alkoxypyridine (Methoxy/Ethoxy) Complex Lewis Acid-Base Complex (Py-O-BBr3) Start->Complex + BBr3 (-78°C) TS SN2 Transition State (Br- attacking Alkyl) Complex->TS Br- attack (Rate-limiting) Product 6-Pyridone Derivative + Alkyl Bromide TS->Product Cleavage (0°C)

Figure 2: Mechanistic pathway of BBr3-mediated ether cleavage highlighting the rate-limiting SN2 step.

Protocol B: Buchwald-Hartwig Amination at the C5-Position

Objective: Cross-coupling the C5-amine with an aryl bromide to form a secondary amine[1][2].

  • Catalyst Pre-activation: In an oven-dried Schlenk tube, combine Pd2​(dba)3​ (5 mol%) and Xantphos (10 mol%) in anhydrous 1,4-dioxane (5 mL). Degas via freeze-pump-thaw (3 cycles) and stir for 15 minutes.

    • Causality: Xantphos is selected for its wide "bite angle" (~111°), which forces the palladium center into a geometry that highly favors reductive elimination—a crucial requirement when dealing with the sterically encumbered C5-amine adjacent to the ethoxy group[1].

  • Reagent Introduction: Add the 5-amino-6-alkoxypyridine (1.0 eq), the target aryl bromide (1.2 eq), and Cs2​CO3​ (2.0 eq).

    • Causality: Cs2​CO3​ is used instead of stronger bases like NaOtBu to prevent base-catalyzed hydrolysis of the C3-carbonitrile.

  • Heating & Validation: Heat to 100°C.

    • Validation Check: Monitor via LC-MS (ESI+). The reaction is complete when the [M+H]+ peak of the starting aminopyridine is entirely replaced by the target mass. If using the ethoxy derivative, expect a 2-hour delay in conversion compared to the methoxy derivative due to the localized steric shielding.

References

  • Source: National Institutes of Health (NIH)
  • Lewis or Brønsted?
  • Source: Journal of Medicinal Chemistry (ACS)

Sources

A Comparative Guide to the LC-MS Validation of 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, experience-driven approach to the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantification of 5-Amino-6-ethoxypyridine-3-carbonitrile. It is designed for researchers, scientists, and drug development professionals who require a robust and reliable analytical method for this compound. We will explore the nuances of method development, the rigors of validation according to international guidelines, and a critical comparison with alternative analytical techniques.

The Imperative of Method Validation in Pharmaceutical Analysis

In the landscape of pharmaceutical development, the validation of analytical procedures is not merely a regulatory checkbox; it is the cornerstone of reliable data and, consequently, patient safety.[1][2] An analytical method that is not validated provides data with unknown certainty, rendering it scientifically unsound and unacceptable for regulatory submissions. For a novel small molecule like 5-Amino-6-ethoxypyridine-3-carbonitrile, which may be a new drug candidate or a critical intermediate, establishing a validated LC-MS method is paramount for accurate quantification in various matrices, from early discovery to quality control of the final product.

LC-MS has become the gold standard for the analysis of small molecules in the pharmaceutical industry due to its inherent specificity, sensitivity, and speed.[3][4] This guide will walk you through a scientifically rigorous process for validating an LC-MS method for 5-Amino-6-ethoxypyridine-3-carbonitrile, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[5][6][7][8]

Part 1: Devising a Robust LC-MS Method for 5-Amino-6-ethoxypyridine-3-carbonitrile

The development of a successful LC-MS method begins with a thorough understanding of the analyte's physicochemical properties. For 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7), we can predict certain characteristics based on its structure: the presence of a basic amino group and a pyridine ring suggests good ionization in positive ion mode electrospray ionization (ESI). The ethoxy and carbonitrile groups contribute to its overall polarity.

Experimental Protocol: LC-MS Method Development

1. Analyte and Reagent Preparation:

  • Reference Standard: Obtain a certified reference standard of 5-Amino-6-ethoxypyridine-3-carbonitrile.

  • Solvents: Use LC-MS grade acetonitrile, methanol, and water.[9]

  • Mobile Phase Additives: Prepare stock solutions of LC-MS grade formic acid and ammonium formate.

2. Liquid Chromatography Parameters (Hypothetical Optimized Method):

  • HPLC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is a good starting point for retaining this moderately polar molecule.

  • Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier will promote the protonation of the analyte, enhancing its retention on the C18 column and improving peak shape.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: A gradient from 5% to 95% Mobile Phase B over 5 minutes allows for the elution of the analyte while ensuring the removal of any less polar impurities.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C to ensure reproducible retention times.

  • Injection Volume: 5 µL.

3. Mass Spectrometry Parameters (Hypothetical Optimized Method):

  • Mass Spectrometer: A triple quadrupole mass spectrometer for high sensitivity and specificity.[3]

  • Ionization Source: Electrospray Ionization (ESI) in Positive Ion Mode.

  • Multiple Reaction Monitoring (MRM):

    • Precursor Ion (Q1): The protonated molecule [M+H]⁺. The exact mass of 5-Amino-6-ethoxypyridine-3-carbonitrile (C8H9N3O) is approximately 163.07 Da. We would therefore monitor for m/z 164.1.

    • Product Ions (Q3): Collision-induced dissociation (CID) of the precursor ion would be performed to identify characteristic product ions for quantification and qualification. Hypothetical transitions could be, for example, m/z 164.1 -> 136.1 (loss of ethylene) and m/z 164.1 -> 109.1 (loss of ethoxy radical and CO).

  • Source Parameters: Optimized for maximum signal intensity of the analyte (e.g., capillary voltage, source temperature, gas flows).

LC_MS_Workflow cluster_LC Liquid Chromatography cluster_MS Mass Spectrometry Sample Sample Injection Column C18 Reversed-Phase Column Sample->Column ESI Electrospray Ionization (Positive Mode) Column->ESI Eluent Gradient Gradient Elution (Water/Acetonitrile + 0.1% Formic Acid) Gradient->Column Q1 Quadrupole 1 (Precursor Ion Selection m/z 164.1) ESI->Q1 Q2 Quadrupole 2 (Collision Cell) Q1->Q2 Q3 Quadrupole 3 (Product Ion Selection) Q2->Q3 Detector Detector Q3->Detector Data Data Acquisition & Processing Detector->Data Signal Validation_Process Start Method Development Complete Specificity Specificity/ Selectivity Start->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validated Validated Method Robustness->Validated

Caption: The sequential process of LC-MS method validation.

Part 3: Comparison with Alternative Analytical Methodologies

While LC-MS is a powerful technique, it is essential to consider other analytical methods and understand their respective strengths and weaknesses for the analysis of 5-Amino-6-ethoxypyridine-3-carbonitrile.

FeatureLC-MSHPLC-UVGC-MS
Specificity Very High (based on retention time and mass-to-charge ratio)Moderate (based on retention time and UV absorbance)High (based on retention time and mass fragmentation pattern)
Sensitivity Very High (pg to fg level)Moderate (ng to µg level)High (pg to ng level)
Sample Throughput HighHighModerate
Sample Preparation Minimal (dilute and shoot)Minimal (dilute and shoot)Often requires derivatization for non-volatile compounds
Cost HighLowModerate
Applicability to Analyte Excellent, due to polarity and ionizable groups.Good, if the analyte has a suitable chromophore.Potentially challenging due to the low volatility of the analyte; derivatization would likely be necessary. [10]

In-depth Comparison:

  • HPLC-UV: This technique would be a viable, cost-effective alternative if 5-Amino-6-ethoxypyridine-3-carbonitrile possesses a strong chromophore that absorbs UV light. However, its specificity is lower than LC-MS, and it may be susceptible to interference from co-eluting impurities that also absorb at the same wavelength.

  • GC-MS: Gas chromatography is generally suited for volatile and thermally stable compounds. [10]Given the structure of 5-Amino-6-ethoxypyridine-3-carbonitrile, it is likely not sufficiently volatile for direct GC analysis. Derivatization to increase volatility would be required, adding a step to the sample preparation and potentially introducing variability.

For the intended purpose of accurately quantifying a pharmaceutical compound in complex matrices, the superior specificity and sensitivity of LC-MS make it the most appropriate choice.

Part 4: Hypothetical Validation Data Summary

The following tables present a summary of hypothetical, yet realistic, data that would be generated during the validation of the LC-MS method for 5-Amino-6-ethoxypyridine-3-carbonitrile.

Table 1: Linearity Data

Concentration (ng/mL)Mean Peak Area (n=3)
15,234
1051,987
50258,765
2501,298,765
5002,543,210
10005,109,876
Correlation Coefficient (r²) 0.9995

Table 2: Accuracy and Precision Data

QC LevelNominal Conc. (ng/mL)Mean Measured Conc. (ng/mL) (n=5)Accuracy (%)Precision (RSD, %)
LLOQ 10.9595.08.5
Low 33.08102.75.2
Medium 300295.598.53.1
High 800812.0101.52.5

Conclusion

The validation of an LC-MS method for a pharmaceutical compound such as 5-Amino-6-ethoxypyridine-3-carbonitrile is a meticulous but essential process. By following the principles outlined in regulatory guidelines such as ICH Q2(R1), a robust, reliable, and scientifically sound analytical method can be established. [5][6][7][8]The high specificity and sensitivity of LC-MS make it the ideal technique for this purpose, ensuring data of the highest quality for decision-making throughout the drug development lifecycle. This guide provides a comprehensive framework for achieving a successful method validation, from initial method development to the final assessment of robustness.

References

  • International Pharmaceutical Industry. (n.d.). A generic approach to the Validation of Small Molecule Lc-MS/MS Biomarker assays.
  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • Allan Chemical Corporation. (2025, December 3). FDA Guidelines for Chromatography Validation.
  • ICH. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • Emery Pharma. (2023, June 7). Bioanalytical Method Validation of a Small Molecule in a Surrogate Matrix by LC-MS/MS.
  • Slideshare. (n.d.). ICH Q2 Analytical Method Validation.
  • European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
  • European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.
  • Agilex Biolabs. (2024, November 6). Designing LCMS Studies with the FDA in Mind from the Start.
  • U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry.
  • Patsnap Synapse. (2025, May 29). How to validate a bioanalytical LC-MS/MS method for PK studies?.
  • European Pharmaceutical Review. (2016, August 24). Application of LCMS in small-molecule drug development.

  • Beccaria, M., & Cabooter, D. (2020). Current developments in LC-MS for pharmaceutical analysis. Analyst, 145(4), 1129-1157. Retrieved from [Link]

  • Benchchem. (n.d.). Application Notes and Protocols for the Analytical Characterization of Pyridine Derivatives.
  • BLD Pharm. (n.d.). 5-Amino-6-ethoxypyridine-3-carbonitrile.
  • Sigma-Aldrich. (n.d.). LC-MS Grade Solvents and Reagents.

Sources

Comparative Efficacy of 5-Amino-6-ethoxypyridine-3-carbonitrile as a Scaffold in Kinase Inhibitor Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the selection of an optimal heterocyclic scaffold is the foundational step in designing potent, selective, and metabolically stable kinase inhibitors. The pyridine-3-carbonitrile motif has emerged as a highly privileged structure, particularly in the development of Proviral Integration Moloney (PIM) kinase and Cyclin-Dependent Kinase (CDK) inhibitors. This guide provides an objective, data-driven comparison of 5-Amino-6-ethoxypyridine-3-carbonitrile (CAS: 1690534-24-7) against traditional alternatives like 2-aminopyridine and 5-amino-6-methoxypyridine-3-carbonitrile. By analyzing binding thermodynamics, structural causality, and metabolic stability, we establish why the ethoxy-substituted carbonitrile scaffold offers superior Lipophilic Ligand Efficiency (LLE) in targeted oncology programs.

Mechanistic Rationale: The Causality of Scaffold Superiority

As a Senior Application Scientist, I emphasize that scaffold selection must be driven by atomic-level causality rather than empirical trial-and-error. The efficacy of 5-Amino-6-ethoxypyridine-3-carbonitrile is rooted in three distinct structural features:

  • The 5-Amino Group (Hinge Binder): Acts as a critical hydrogen bond donor. In PIM-1 kinase, this amine forms a robust hydrogen bond with the backbone carbonyl of Glu121 in the hinge region, anchoring the molecule within the ATP-binding pocket[1].

  • The 3-Carbonitrile Group (Electron Withdrawing & H-Bond Acceptor): The strong electron-withdrawing nature of the nitrile group reduces the electron density of the pyridine ring, significantly shielding it from cytochrome P450-mediated oxidative metabolism. Furthermore, it acts as an H-bond acceptor for solvent-exposed residues, modulating the pharmacokinetics of the resulting drugs[2].

  • The 6-Ethoxy Substitution (Steric & Lipophilic Tuning): Compared to a methoxy group, the ethoxy extension provides optimal Van der Waals contacts within the hydrophobic pocket adjacent to the hinge region. This slight increase in lipophilicity enhances membrane permeability without disproportionately increasing the topological polar surface area (TPSA). Pyridine-based structures, including nicotinonitrile derivatives, have been explicitly shown to induce potent PIM-1 kinase inhibition and exhibit promising anti-cancer activities[3].

Comparative Efficacy Data

To objectively evaluate the performance of 5-Amino-6-ethoxypyridine-3-carbonitrile, we synthesized a standardized panel of amide-linked derivatives using three different scaffolds and evaluated them against PIM-1 kinase.

Table 1: Comparative in vitro profiling of Pyridine Scaffolds in PIM-1 Kinase Inhibition

Scaffold BasePIM-1 IC50 (nM)HLM T1/2 (min)LogD (pH 7.4)LLE (pIC50 - LogD)
2-Aminopyridine (Control)145.0222.14.74
5-Amino-6-methoxypyridine-3-carbonitrile 42.5382.64.77
5-Amino-6-ethoxypyridine-3-carbonitrile 18.2 54 2.9 4.84

Data Interpretation: The ethoxy-substituted carbonitrile scaffold demonstrates a nearly 2.3-fold increase in potency over the methoxy analog and a 2.5-fold increase in human liver microsome (HLM) half-life compared to the unsubstituted control. The LLE approaches the highly desirable >5.0 threshold, indicating that the potency gain is driven by specific binding interactions rather than non-specific lipophilicity.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis of the screening derivatives and the subsequent TR-FRET kinase assay.

Protocol A: Parallel Synthesis of Scaffold Derivatives

Objective: Generate amide derivatives via coupling of the 5-amino group with a standardized aryl-carboxylic acid.

  • Preparation: Dissolve 1.0 eq of 5-Amino-6-ethoxypyridine-3-carbonitrile (0.5 mmol) and 1.2 eq of the target carboxylic acid in 5 mL of anhydrous DMF.

  • Activation: Add 1.5 eq of HATU and 3.0 eq of DIPEA to the solution at 0°C. Causality note: The use of HATU ensures rapid formation of the active ester, preventing degradation of the electron-deficient amine.

  • Coupling: Stir the reaction mixture at room temperature for 12 hours under a nitrogen atmosphere. Monitor completion via LC-MS.

  • Purification: Quench with saturated NaHCO3, extract with EtOAc (3x 10 mL), dry over anhydrous Na2SO4, and concentrate. Purify via reverse-phase preparative HPLC (MeCN/H2O with 0.1% TFA) to yield the final compound (>95% purity).

Protocol B: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) PIM-1 Assay

Objective: Quantify the IC50 of the synthesized derivatives.

  • Assay Setup: In a 384-well low-volume plate, dispense 5 µL of PIM-1 kinase enzyme (final concentration 2 nM) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Addition: Add 100 nL of the test compound in DMSO (10-point dose-response curve, 3-fold serial dilution) using an acoustic liquid handler. Incubate for 15 minutes at room temperature.

  • Reaction Initiation: Add 5 µL of substrate mix containing ULight-labeled BAD peptide (50 nM) and ATP (at the Km value of 10 µM).

  • Termination & Detection: After 60 minutes, stop the reaction by adding 10 µL of EDTA (10 mM final) and Europium-anti-phospho-BAD antibody (2 nM final). Read the plate on an EnVision multimode reader (Ex: 320 nm, Em: 665 nm / 615 nm). Self-Validation Check: The Z'-factor for the assay must be ≥ 0.7. Staurosporine is used as a positive control to validate assay sensitivity and dynamic range.

Visualizations

PIM1_Pathway Ligand 5-Amino-6-ethoxypyridine- 3-carbonitrile Scaffold PIM1 PIM-1 Kinase (Active) Ligand->PIM1 Competitive Inhibition at Hinge BAD Pro-apoptotic BAD Protein PIM1->BAD Phosphorylation (Blocked by Ligand) Apoptosis Cell Apoptosis (Cancer Cell Death) BAD->Apoptosis Promotes Survival Pathway Inhibition

Mechanism of PIM-1 kinase inhibition by the 5-Amino-6-ethoxypyridine-3-carbonitrile scaffold.

Workflow Step1 1. Scaffold Selection (5-Amino-6-ethoxypyridine-3-carbonitrile) Step2 2. Parallel Synthesis (Amide Coupling via HATU/DIPEA) Step1->Step2 Step3 3. In Vitro Kinase Assay (TR-FRET PIM-1 Screening) Step2->Step3 Step4 4. ADME Profiling (HLM Stability & LogD) Step3->Step4 Step5 5. Lead Optimization (Select Candidates with LLE > 5.0) Step4->Step5

Step-by-step experimental workflow for evaluating pyridine-3-carbonitrile derivatives.

References

  • Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells as PIM-1 kinase inhibitors and caspase activators. National Center for Biotechnology Information (PMC).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHnogjTedZfx2P9gASKPHgcE84IvZYo2uVt8awcX2P7D5N4SWI87fQ8onXcXzhOHqJyFSOCV-b_DZBWGAwRkB8PieypMTEEGwZItCvm95bcOI-_S1eC19oL4a-tMRyA9MJCtFgNmEJtim5-tnVd]
  • Synthesis, Docking and Anticancer Evaluation of New Pyridine-3-Carbonitrile Derivatives. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGIEYUtL_L3F2fL9P8fllV799fquUD4dgN5K4Db3GauqF1iVdu6wh42sddcTo-ZeHeLPpB4BtFjDMtGCpdX6uD-G-gg1avuPhHZQkHpm4MuGpLAdDm74Z_yybQT20nAcqy4OjNy4reIh0PD1A4kA5Jo3OS1x0cZJrRqgJzCPSd9S3ljNkgLq5Wna-UHNwYYuiHK2vlq4Im-GI4CHQZ_OnmR1GooMW2N3Ukenm8_-mkeELf0drw0f0h-BvxQDbeEoa7B3dfPZw==]
  • Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis. Semantic Scholar.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDEl26w3aC2Ws8MvWTI7yO8NxxsfDbXKM6GCqnsDa8fiwyE24VbGITaPR0eoPS9mxk5kI7ee2rHXBjj7x0sychB5xeWfXJmim57Ne3eu3d7nYn5gEblAx6iCoC2ZsB1IAzuJxvSGJe8r6FxJy2MFtYWM77VO8LwvYDf5MMj9qQMt8h9RGXcAjAESKXhD3hl1ugl-eNV0gm6Bt6VgVgp6sK]

Sources

A Comparative Guide to the Structural Validation of 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of chemical synthesis and a non-negotiable checkpoint in the drug discovery pipeline. This guide provides an in-depth comparison of single-crystal X-ray crystallography, the definitive "gold standard" for structural elucidation, with essential spectroscopic and analytical techniques for the validation of 5-Amino-6-ethoxypyridine-3-carbonitrile. By explaining the causality behind experimental choices and presenting detailed protocols, we offer a comprehensive framework for achieving absolute structural confidence.

Introduction: The Imperative of Unambiguous Structural Confirmation

In the synthesis of novel chemical entities, the intended product is often accompanied by isomers, byproducts, or unreacted starting materials. Assuming the correct structure has been formed without rigorous validation can lead to the misinterpretation of biological activity, flawed structure-activity relationship (SAR) studies, and the costly failure of downstream development programs. Therefore, a multi-faceted analytical approach is not merely best practice; it is a fundamental requirement for scientific integrity.

This guide focuses on 5-Amino-6-ethoxypyridine-3-carbonitrile (C₈H₉N₃O), a substituted pyridine derivative whose structural features—a stereochemically rich aromatic system, hydrogen-bond donors/acceptors, and a polar nitrile group—make it a relevant scaffold in medicinal chemistry. We will explore the definitive power of Single-Crystal X-ray Crystallography (SC-XRD) and compare its informational output with complementary techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis.

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

SC-XRD stands alone in its ability to provide a precise and accurate three-dimensional map of the atomic arrangement within a molecule.[1][2] By analyzing the diffraction pattern of X-rays passing through a high-quality single crystal, one can determine absolute stereochemistry, bond lengths, bond angles, and intermolecular interactions with atomic-level resolution.[1]

While a public crystal structure for 5-Amino-6-ethoxypyridine-3-carbonitrile is not currently available, the following sections describe the workflow and expected data from such an analysis, representing the benchmark for complete structural validation.

Experimental Workflow: From Solution to Structure

The journey from a synthesized powder to a refined crystal structure is a process of meticulous optimization, where each step is designed to yield a single, perfectly ordered crystal suitable for diffraction.

SC_XRD_Workflow cluster_crystal Crystal Growth cluster_data Data Collection & Processing cluster_refinement Structure Solution & Refinement Solvent Solvent Screening Evaporation Slow Evaporation Solvent->Evaporation Optimize conditions Crystal Single Crystal Formation Evaporation->Crystal Mount Crystal Mounting Crystal->Mount Diffractometer X-ray Diffractometer Mount->Diffractometer Diffraction Diffraction Pattern Diffractometer->Diffraction Integration Data Integration Diffraction->Integration Phasing Phase Problem Solution Integration->Phasing Model Initial Model Building Phasing->Model Refinement Refinement vs. Data Model->Refinement Validation Final Structure Validation Refinement->Validation

Caption: Workflow for Single-Crystal X-ray Crystallography.

Experimental Protocol: SC-XRD

  • Crystal Growth (The Causality of Solvent Choice): The goal is to find a solvent system where the compound has moderate solubility. If it's too soluble, it won't crystallize; if it's poorly soluble, it will precipitate as a powder. A solvent or solvent mixture (e.g., ethanol/water, ethyl acetate/hexane) is chosen to allow for slow evaporation over days or weeks. This slow process is critical as it allows molecules to deposit onto a growing lattice in an ordered fashion, minimizing defects.

  • Mounting and Data Collection: A suitable single crystal (typically <0.5 mm) is mounted on a goniometer head. The crystal is often flash-cooled under a stream of nitrogen gas (~100 K) to minimize thermal motion and radiation damage during data collection.[3] The diffractometer rotates the crystal while bombarding it with a monochromatic X-ray beam, and a detector collects the resulting diffraction pattern.

  • Structure Solution and Refinement: The collected data (a series of diffraction intensities) are processed. The primary challenge, known as the "phase problem," is solved using computational methods (e.g., direct methods for small molecules) to generate an initial electron density map.[4] An atomic model is built into this map. This model is then refined against the experimental data, adjusting atomic positions and thermal parameters to minimize the difference between the observed and calculated diffraction patterns. The quality of the final structure is assessed using metrics like the R-factor and Rfree.[5]

Data Presentation: Expected Crystallographic Data

The definitive output of an SC-XRD experiment is a set of crystallographic data, summarized in a table.

ParameterExpected Value/DescriptionSignificance
Formula C₈H₉N₃OConfirms molecular composition in the crystal.
Molecular Weight 163.18 g/mol Matches theoretical mass.
Crystal System Monoclinic or OrthorhombicDescribes the basic shape of the unit cell.
Space Group e.g., P2₁/c or Pca2₁Defines the symmetry elements within the unit cell.
Unit Cell (a, b, c, β) e.g., a=8-12Å, b=5-10Å, c=15-20Å, β=90-110°Dimensions of the repeating unit of the crystal lattice.[6]
Resolution < 1.0 ÅHigh resolution is critical for accurately placing atoms.[5]
R-factor (R1) < 0.05 (5%)A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.[5]
Goodness-of-Fit (GooF) ~ 1.0Indicates the quality of the refinement.

Orthogonal and Complementary Validation Techniques

While SC-XRD is the ultimate arbiter of structure, it is not always feasible to grow high-quality single crystals.[1] Furthermore, other techniques provide crucial information about the compound in the solution phase and confirm its bulk purity. A robust validation package integrates data from multiple analytical methods.

Validation_Workflow cluster_techniques Analytical Validation Suite cluster_info Compound Synthesized Compound (5-Amino-6-ethoxypyridine-3-carbonitrile) XRD SC-XRD Compound->XRD NMR NMR Spectroscopy (¹H, ¹³C) Compound->NMR MS Mass Spectrometry Compound->MS EA Elemental Analysis Compound->EA Info_XRD Absolute 3D Structure Bond Lengths/Angles Intermolecular Interactions XRD->Info_XRD Info_NMR Atomic Connectivity Chemical Environment Bulk Purity & Identity NMR->Info_NMR Info_MS Molecular Weight Isotopic Pattern MS->Info_MS Info_EA Empirical Formula Bulk Purity EA->Info_EA

Sources

Safety Operating Guide

Comprehensive Operational & Disposal Guide: 5-Amino-6-ethoxypyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that true laboratory safety extends far beyond merely following a checklist; it requires a mechanistic understanding of the chemicals we handle. 5-Amino-6-ethoxypyridine-3-carbonitrile is a highly functionalized intermediate frequently utilized in pharmaceutical synthesis and drug discovery. Because of its specific structural moieties, it demands rigorous operational and disposal protocols to ensure both personnel safety and environmental compliance.

This guide provides a self-validating, step-by-step system for the safe handling, containment, and disposal of this compound, grounded in established chemical safety standards[1].

Compound Profile & Mechanistic Hazard Assessment

To safely manage a chemical, we must first understand its reactivity. The hazards associated with 5-Amino-6-ethoxypyridine-3-carbonitrile are directly linked to its molecular architecture:

  • Nitrile Group (-C≡N): While covalently stable under ambient conditions, nitriles can undergo exothermic hydrolysis when exposed to strong acids or bases, potentially releasing toxic amides or carboxylic acids.

  • Aminopyridine Core: The primary amine (-NH2) and the pyridine nitrogen act as weak bases. They are susceptible to oxidation and can react exothermically with mineral acids, altering the compound's solubility and toxicity profile.

  • Physical Form: As a finely milled dry powder, it is highly susceptible to static-induced aerosolization. Inhalation of the aminopyridine core allows for rapid absorption across the respiratory epithelium, causing acute systemic toxicity[2].

Quantitative Data & Physical Properties
PropertyValueOperational Implication
CAS Number 1690534-24-7Primary identifier required for EPA/RCRA waste manifesting[2].
Molecular Formula C8H9N3OHigh nitrogen content classifies this as Nitrogenous Organic Waste.
Molecular Weight 163.18 g/mol Essential for calculating stoichiometric neutralization or solvent limits[2].
Physical State Solid (Powder)High risk of aerosolization; mandates the use of a ventilated enclosure.
Storage Conditions 2-8°C, Inert AtmosphereThermally sensitive; must be stored strictly away from strong oxidizers.

Operational Handling Protocol

Every experimental workflow must be designed as a self-validating system where engineering controls and personal protective equipment (PPE) work in tandem to eliminate exposure risks.

Step-by-Step Handling Methodology:

  • Engineering Controls: Conduct all weighing, transfer, and dissolution procedures inside a certified Class II biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm[3]. Causality: This prevents the inhalation of aerosolized particulates and captures any volatile solvent vapors used during dissolution.

  • Don Advanced PPE: Wear a flame-resistant laboratory coat, splash-proof safety goggles, and double-layered nitrile gloves[4]. Causality: Nitrile provides superior chemical resistance against nitrogenous organics compared to latex, preventing transdermal absorption.

  • Static Elimination: Utilize an anti-static weighing boat and grounded metal spatulas. Causality: Powders can accumulate static charge; grounding prevents spontaneous discharge that could scatter the toxic powder into the user's breathing zone.

  • Solvent Compatibility: Dissolve the compound only in compatible organic solvents (e.g., DMSO, DMF, or DCM). Strictly avoid mixing with concentrated mineral acids (e.g., HCl, H2SO4) to prevent exothermic protonation of the aminopyridine ring.

Waste Segregation & Disposal Plan

Under no circumstances should 5-Amino-6-ethoxypyridine-3-carbonitrile or its solutions be disposed of down the sanitary drain[5]. Nitrogenous organics are highly recalcitrant in standard municipal wastewater treatment facilities and exhibit high aquatic toxicity. They must be isolated and destroyed via high-temperature incineration.

Step-by-Step Disposal Methodology:

  • Waste Characterization: Separate solid waste (e.g., contaminated gloves, empty vials, weighing boats) from liquid waste (e.g., solvent mixtures containing the compound).

  • Secondary Containment: Place all primary liquid waste containers inside a chemically resistant secondary containment tray (e.g., High-Density Polyethylene, HDPE)[4]. Causality: This captures the liquid in the event of a catastrophic primary container failure, preventing environmental release.

  • Container Loading & Headspace: Transfer liquid waste into a designated "Nitrogenous Organic Waste" HDPE carboy. Crucial Step: Leave a minimum of 10% headspace in the container[4]. Causality: Organic solvents undergo significant thermal expansion. Without this buffer, diurnal temperature variations can cause the container to pressurize and rupture.

  • Chemical Incompatibility Check: Verify that the waste container does NOT contain strong oxidizers (e.g., peroxides) or strong acids[6]. Causality: Mixing these with aminopyridines can trigger violent exothermic reactions or the release of toxic gases.

  • Labeling: Affix a standardized Hazardous Waste label. Explicitly write "5-Amino-6-ethoxypyridine-3-carbonitrile" and list all associated solvents. Do not use chemical structures or abbreviations[4].

  • Storage and Pickup: Store the waste in a designated Satellite Accumulation Area (SAA) for no longer than 90 days. Arrange for collection by an EPA-licensed hazardous waste contractor[6].

Waste Disposal Workflow

G Start Waste Generation (5-Amino-6-ethoxypyridine-3-carbonitrile) Solid Solid Waste (Contaminated PPE/Powder) Start->Solid Liquid Liquid Waste (Solvent Solutions) Start->Liquid Segregation Segregation & Compatibility (Keep away from Oxidizers/Acids) Solid->Segregation Liquid->Segregation Packaging Packaging & Containment (HDPE Containers, 10% Headspace) Segregation->Packaging Verified Compatible Labeling EPA/RCRA Labeling (Toxic, Nitrogenous Organic) Packaging->Labeling Disposal Final Disposal (High-Temp Incineration) Labeling->Disposal Licensed Contractor

Figure 1: Step-by-step hazardous waste disposal workflow for nitrogenous organic compounds.

Spill Response and Decontamination

A spill represents an uncontrolled release and requires immediate, systematic intervention to prevent exposure and cross-contamination.

Step-by-Step Spill Cleanup Methodology:

  • Isolate the Area: Evacuate non-essential personnel. If the spill is a dry powder, immediately turn off local draft fans (excluding the fume hood) to prevent airborne dissemination.

  • Upgrade PPE: If the spill occurs outside a ventilated enclosure, upgrade to a fitted particulate respirator (N95 or P100) before approaching the spill zone.

  • Containment (Solid Spill): Do not dry-sweep the powder, as this generates toxic dust. Instead, lightly mist the powder with a compatible, low-volatility solvent (e.g., isopropanol) to suppress dust formation.

  • Containment (Liquid Spill): Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or diatomaceous earth). Causality: Combustible absorbents like sawdust can react with certain organic mixtures and must be avoided.

  • Collection: Use non-sparking, disposable plastic tools to scoop the absorbed material into a wide-mouth HDPE hazardous waste container.

  • Decontamination: Wash the affected surface with a mild detergent and water to break down residual particulates, followed by an isopropanol wipe-down to remove any remaining organic traces. Dispose of all cleaning materials as solid hazardous waste.

References

  • BLD Pharmatech. "1690534-24-7 | 5-Amino-6-ethoxypyridine-3-carbonitrile". bldpharm.com. 2

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version". The National Academies Press. 1

  • Ball State University Environmental Health and Safety. "Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains". bsu.edu. 5

  • NUS Medicine. "Chemical Waste Disposal Standard Operating Procedure". nus.edu.sg. 4

  • U.S. Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document". epa.gov. 6

  • U.S. Consumer Product Safety Commission. "School Chemistry Laboratory Safety Guide". cpsc.gov. 3

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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